Ethyl beta-fructofuranoside

Core Science & Biosynthesis

biosynthesis pathway of ethyl beta-d-fructofuranoside

Biosynthesis and Isolation of Ethyl β -D-Fructofuranoside: A Technical Whitepaper

Executive Summary

Ethyl β -D-fructofuranoside is a specialized alkyl glycoside with emerging applications as a precursor for biodegradable surfactants and a bioactive compound exhibiting positive anti-tumor cell migration effects[1]. This technical guide details the enzymatic biosynthesis pathway via invertase-catalyzed ethanolysis and the subsequent microbial purification strategy required to isolate the compound from complex sugar matrices[1].

Mechanistic Foundations of Biosynthesis

The synthesis of ethyl β -D-fructofuranoside relies on the transfructosylation activity of β -fructofuranosidase (commonly known as invertase)[1]. While invertase canonically catalyzes the hydrolysis of sucrose into glucose and fructose, the enzyme exhibits promiscuous acceptor specificity in the presence of high concentrations of aliphatic alcohols[1].

Causality in Enzyme Kinetics: During the reaction, sucrose binds to the enzyme's active site, and the glycosidic bond is cleaved to form a covalent fructosyl-enzyme intermediate. By introducing ethanol as a nucleophilic acceptor, the fructosyl moiety is transferred to the hydroxyl group of ethanol rather than water. This ethanolysis reaction is kinetically controlled. To maximize the yield of ethyl β -D-fructofuranoside, the thermodynamic activity of water must be strictly minimized, thereby driving the equilibrium toward transfructosylation rather than hydrolysis.

Enzymatic transfructosylation pathway for ethyl β-D-fructofuranoside biosynthesis.

The Bioprocessing Challenge: Microbial Purification

The primary bottleneck in ethyl β -D-fructofuranoside production is downstream processing. The enzymatic reaction inevitably yields a crude mixture containing the target compound, residual sucrose, and high concentrations of glucose and fructose[1]. Traditional chromatographic separation of these sugars is labor-intensive, difficult to scale up, and requires massive volumes of organic solvents[1].

The Biological Solution: A highly elegant, self-validating purification system utilizes selective microbial fermentation. Yeasts such as Hansenula polymorpha and Wickerhamomyces anomala exhibit rapid aerobic growth on glucose, fructose, and sucrose[1]. Crucially, sucrose hydrolysis in these yeasts is catalyzed by an intracellular α -glucosidase (maltase)[1]. Because ethyl β -D-fructofuranoside possesses a β -D-fructofuranosyl linkage, it is completely unrecognized by the yeast's enzymatic machinery[1]. By inoculating the crude reaction mixture with these yeasts, the contaminating sugars are entirely metabolized into biomass and CO₂, leaving the target glycoside intact in the culture supernatant[1].

Integrated workflow combining enzymatic synthesis with selective microbial purification.

Experimental Protocols

Protocol A: Enzymatic Ethanolysis

Rationale: This protocol establishes the optimal thermodynamic environment for transfructosylation over hydrolysis.

• Substrate Preparation: Dissolve 300 g/L of sucrose in a buffered aqueous-ethanol solution (20-30% v/v ethanol, 50 mM sodium acetate buffer, pH 5.5). Note: Higher ethanol concentrations precipitate the enzyme, while lower concentrations favor unwanted hydrolysis.

• Enzyme Addition: Introduce β -fructofuranosidase at an activity loading of 50 U/g sucrose.

• Incubation: Incubate the reactor at 30°C under continuous agitation (150 rpm) for 24-48 hours.

• Termination: Halt the reaction by heating the mixture to 95°C for 10 minutes to denature the invertase.

• Validation: Analyze an aliquot via High-Performance Liquid Chromatography (HPLC) using an NH₂ column and Refractive Index (RI) detector to confirm the formation of the ethyl β -D-fructofuranoside peak and the plateau of sucrose consumption.

Protocol B: Microbial Scavenging of Contaminants

Rationale: Utilizing Hansenula polymorpha to biologically exhaust non-target carbohydrates[1].

• Media Adjustment: Dilute the heat-inactivated crude mixture to a total sugar concentration of ~50 g/L to prevent osmotic stress on the yeast. Supplement with Yeast Nitrogen Base (YNB) to provide essential micronutrients.

• Inoculation: Inoculate with a pre-cultured exponential-phase suspension of H. polymorpha (initial OD₆₀₀ ≈ 1.0).

• Aerobic Fermentation: Cultivate in a bioreactor at 37°C with high aeration (2 vvm) and agitation (400 rpm) to promote rapid oxidative metabolism of glucose, fructose, and sucrose.

• Monitoring (Self-Validation): Sample every 4 hours. The process is deemed complete when HPLC analysis shows the complete disappearance of glucose and fructose peaks, leaving only the ethyl β -D-fructofuranoside peak[1].

• Cell Removal: Centrifuge the broth at 8,000 × g for 15 minutes and filter the supernatant through a 0.22 μ m membrane.

Protocol C: Downstream Recovery

• Desalting: Pass the cell-free supernatant through a mixed-bed ion exchange chromatography column (e.g., Amberlite IRA-400 and IR-120) to remove salts, amino acids, and organic acids generated during fermentation[1].

• Concentration: Subject the eluate to rotary evaporation under reduced pressure at 40°C to remove residual ethanol and water.

• Lyophilization: Freeze-dry the resulting syrup to obtain pure ethyl β -D-fructofuranoside as a white powder, achieving up to an 86% recovery yield[1].

Quantitative Data & Process Yields

The following table summarizes the typical mass balance and purity metrics observed during the integrated biosynthesis and biological purification process.

Process Stage	Total Sugars (g/L)	Ethyl β -D-Fructofuranoside (%)	Glucose/Fructose (%)	Sucrose (%)
Initial Mixture	300.0	0.0	0.0	100.0
Post-Enzymatic Reaction	300.0	18.5	55.2	26.3
Post-Microbial Fermentation	~55.5	> 98.0	< 1.0	< 1.0
Final Purified Product	N/A (Solid)	> 99.0	N.D.	N.D.

Note: Yields are based on the theoretical conversion of the fructosyl moiety. The microbial purification step ensures the complete removal of contaminating sugars, leaving the target compound as the sole organic compound in the supernatant[1].

References

• Lu, L., et al. (2013). "Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process." Bioresource Technology, 132, 365-369.[Link]

• J Biosci Bioeng. (1999). "Use of the yeast Hansenula polymorpha (Pichia angusta) to remove contaminating sugars from ethyl beta-D-fructofuranoside produced during sucrose ethanolysis catalysed by invertase." Journal of Bioscience and Bioengineering, 87(1), 82-86.[Link]

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]

ethyl beta-fructofuranoside chemical structure and properties

Ethyl β -D-Fructofuranoside: Structural Elucidation, Synthesis, and Biological Profiling

Introduction & Structural Elucidation

Ethyl β -D-fructofuranoside (CAS: 1820-84-4) is a naturally occurring alkyl glycoside found in medicinal plants such as Clerodendrum mandarinorum and Alisma orientalis. Chemically, it consists of a cyclic furanose ring of fructose where the anomeric hydroxyl group is substituted with an ethoxy group in a β -configuration.

Beyond its natural occurrence, this compound is highly valued in industrial biochemistry as a biodegradable surfactant intermediate and in pharmacology for its bioactive properties. Understanding its structural parameters is essential for predicting its behavior in both synthetic workflows and biological systems.

Quantitative Physicochemical Properties

The following table summarizes the core structural and physical data of the compound, essential for downstream chromatographic and metabolomic profiling.

Property	Value
IUPAC Name	(2R,3S,4S,5R)-2-ethoxy-2,5-bis(hydroxymethyl)oxolane-3,4-diol
Molecular Formula	C8H16O6
Molecular Weight	208.21 g/mol
PubChem CID	11769694
Solubility Profile	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone
Anomeric Configuration	β -D-furanose

Synthesis and Biocatalytic Purification

The traditional chemical synthesis of alkyl glycosides often requires harsh conditions that result in anomeric mixtures. To bypass this, the synthesis of ethyl β -D-fructofuranoside relies on the invertase-catalyzed ethanolysis of sucrose .

The Causality of the Purification Challenge: While enzymatic ethanolysis is highly stereoselective, it inherently produces a complex thermodynamic mixture of the target compound alongside unreacted sucrose, and the hydrolysis byproducts glucose and fructose. Standard chromatographic separation of this mixture is notoriously inefficient, solvent-intensive, and difficult to scale.

The Self-Validating Microbial Solution: To engineer a highly specific purification system, researchers exploit the metabolic selectivity of the methylotrophic yeast Hansenula polymorpha (or Wickerhamomyces anomala). H. polymorpha possesses an intracellular α -glucosidase capable of hydrolyzing sucrose, glucose, and fructose. Crucially, it lacks the specific β -fructofuranosidase activity required to cleave the β -anomeric ethyl linkage of the target compound. By inoculating the crude reaction mixture with this yeast, contaminating sugars are completely metabolized into biomass and CO2, leaving pure ethyl β -D-fructofuranoside intact. This protocol is self-validating: the absence of residual sugars in the HPLC chromatogram directly confirms the completion of the biological filtration phase.

Step-by-Step Methodology: Biocatalytic Synthesis Workflow

• Enzymatic Ethanolysis: Dissolve sucrose in a buffered aqueous-ethanol solution. Add invertase and incubate at 30°C to initiate the transglycosylation (ethanolysis) reaction.

• Enzyme Inactivation: Terminate the reaction by heating the mixture to 90°C for 10 minutes to denature the invertase, then cool to room temperature.

• Yeast Inoculation: Adjust the broth to pH 5.0 and inoculate the crude mixture with a pre-cultured aerobic suspension of Hansenula polymorpha.

• Selective Fermentation: Incubate aerobically at 30°C. Monitor the depletion of glucose, fructose, and sucrose via HPLC-RID.

• Biomass Removal: Once contaminating sugars are undetectable, centrifuge the fermentation broth at 5000 × g for 15 minutes to remove the yeast biomass.

• Final Purification: Pass the cell-free supernatant through a mixed-bed ion-exchange chromatography column. Causality: The mixed-bed resin simultaneously removes organic acids (byproducts of yeast metabolism) and inorganic salts from the buffer, leaving only the non-ionic alkyl glycoside. Lyophilize the eluate to recover pure ethyl β -D-fructofuranoside (yield ~86%).

Fig 1. Biocatalytic synthesis and selective microbial purification workflow.

Biological Activity and Metabolomic Profiling

Beyond its utility in surfactant chemistry, ethyl β -D-fructofuranoside exhibits distinct pharmacological activities. In vitro assays have demonstrated its capacity to inhibit tumor cell migration, highlighting its potential as a lead compound in oncology research .

Metabolomic Biomarker in High-Altitude Pulmonary Edema (HAPE)

Recent clinical metabolomic studies have identified ethyl β -D-fructofuranoside as a critical serum biomarker in High-Altitude Pulmonary Edema (HAPE).

Causality in Analytical Design: To capture a comprehensive metabolic snapshot of HAPE patients, researchers utilized an orthogonal dual-platform approach combining GC-MS and LC-MS .

• GC-MS was employed for high-resolution separation of volatile and derivatized low-molecular-weight metabolites.

• LC-MS was utilized to capture broader polarity ranges without the need for derivatization, preserving fragile glycosidic bonds.

This combined approach revealed that serum levels of ethyl β -D-fructofuranoside are significantly decreased in HAPE patients compared to healthy controls (VIP > 1, P < 0.05). The downregulation of this compound correlates with the systemic metabolic dysregulation and oxidative stress triggered by acute hypoxia.

Structural Biology and Enzyme Interactions

At the molecular level, the compound's interaction with carbohydrate-active enzymes has been elucidated through X-ray crystallography. It has been successfully co-crystallized with the D80A mutant of fructofuranosidase from Xanthophyllomyces dendrorhous at a resolution of 1.91 Å . This structural data provides atomic-level insights into the binding pocket, confirming the spatial orientation of the ethyl aglycone within the active site and detailing the catalytic mechanism of β -fructofuranosidases.

Fig 2. Biological profiling, metabolomic biomarker pathways, and enzyme interactions.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11769694, Ethyl beta-D-fructofuranoside". PubChem.[Link]

• BioCrick. "Ethyl beta-D-fructofuranoside | CAS:1820-84-4". BioCrick.[Link]

• Si, Y., et al. "Identification of potential biomarkers and pathways involved in high-altitude pulmonary edema using GC-MS and LC-MS metabolomic methods". Scientific Reports.[Link]

• RCSB Protein Data Bank. "5O47: Structure of D80A-fructofuranosidase from Xanthophyllomyces dendrorhous complexed with fructosyl-hydroxytyrosol". RCSB PDB.[Link]

ethyl beta-fructofuranoside role in yeast fermentation metabolism

Ethyl β -D-Fructofuranoside in Yeast Fermentation: Metabolic Pathways, Bioprocessing, and Analytical Isolation

Target Audience: Bioprocess Engineers, Fermentation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Ethyl β -D-fructofuranoside (E β F) is a stable alkyl glycoside that emerges as a critical, yet frequently overlooked, byproduct of yeast fermentation metabolism. While conventional fermentation models focus heavily on the glycolytic conversion of hexoses to ethanol and carbon dioxide, the accumulation of ethanol triggers secondary enzymatic side-reactions. Chief among these is the fructosyltransferase activity of yeast invertase.

Understanding the synthesis and metabolic stability of E β F is essential for two reasons:

• Industrial Valorization: E β F serves as a high-value platform chemical for the synthesis of biodegradable surfactants and has demonstrated promising in vitro anti-tumor cell migration effects[1].

• Bioprocess Optimization: The presence of E β F in fermented broths (e.g., during fructooligosaccharide purification) requires specialized downstream processing to isolate the target compound from complex sugar matrices[1].

This guide details the mechanistic origins of E β F in Saccharomyces cerevisiae, the causality behind its metabolic resistance in non-conventional yeasts, and provides a self-validating protocol for its synthesis and purification.

The Mechanistic Dual-Role of Invertase

In standard Saccharomyces cerevisiae metabolism, the enzyme invertase (Suc2p, a β -fructofuranosidase) is secreted into the periplasmic space to hydrolyze the α -1, β -2-glycosidic bond of sucrose, yielding equimolar amounts of glucose and fructose.

However, enzymes are governed by the availability of nucleophilic acceptors. In aqueous, low-ethanol environments, water acts as the primary acceptor (hydrolysis). As fermentation progresses and the localized concentration of ethanol rises, ethanol outcompetes water as the nucleophile. Invertase shifts its catalytic mechanism from hydrolysis to ethanolysis (fructosyltransfer). The enzyme cleaves sucrose and transfers the fructosyl moiety directly to ethanol, synthesizing Ethyl β -D-fructofuranoside and releasing glucose[2].

Fig 1. Invertase-catalyzed partitioning of sucrose via hydrolysis vs. ethanolysis.

The "Biological Scrubbing" Paradigm

The Separation Challenge

Chemical synthesis or invertase-catalyzed ethanolysis of sucrose invariably yields a complex, highly polar mixture of E β F, unreacted sucrose, glucose, and fructose. Attempting to isolate E β F using traditional silica or reverse-phase chromatography is notoriously laborious, requires massive volumes of organic solvents, and scales poorly due to the nearly identical polarities of these carbohydrates[1].

The Metabolic Solution: Hansenula polymorpha

To bypass chromatographic bottlenecks, bioprocess engineers leverage the highly specific metabolic limitations of non-conventional yeasts. Hansenula polymorpha (syn. Pichia angusta) is an aerobic, methylotrophic yeast that grows rapidly on glucose, fructose, and sucrose.

The Causality of Selection: Why use H. polymorpha? Unlike S. cerevisiae, H. polymorpha does not secrete a periplasmic β -fructofuranosidase. Instead, it imports sucrose and cleaves it internally using an intracellular α -glucosidase (maltase). Because maltase strictly recognizes α -glucopyranosidic linkages, H. polymorpha is enzymatically "blind" to the β -fructofuranosidic bond of E β F.

By inoculating the crude ethanolysis mixture with H. polymorpha under aerobic conditions, the yeast acts as a biological scrubber. It rapidly respires the contaminating hexoses and sucrose into biomass and CO₂, leaving E β F as the sole organic compound remaining in the culture supernatant[1]. Similar selective utilization has been observed with immobilized Wickerhamomyces anomala during fructooligosaccharide purification[1].

Table 1: Kinetic and Metabolic Profile of Sugars in the Ethanolysis Broth

Compound	Origin in Broth	S. cerevisiae Metabolism	H. polymorpha Metabolism	Downstream Fate in Bioprocess
Sucrose	Unreacted Substrate	Hydrolyzed (Periplasmic)	Hydrolyzed (Intracellular)	Consumed (Converted to Biomass)
Glucose	Ethanolysis Byproduct	Glycolysis	Aerobic Respiration	Consumed (Converted to Biomass)
Fructose	Hydrolysis Byproduct	Glycolysis	Aerobic Respiration	Consumed (Converted to Biomass)
E β F	Target Product	Stable / Poorly Hydrolyzed	Biologically Inert	Retained in Supernatant (>86% Yield)

Self-Validating Experimental Protocol: Synthesis & Isolation

The following protocol details a self-validating, two-stage bioprocess for the generation and purification of E β F. The system relies on analytical checkpoints to dictate workflow progression, ensuring absolute data integrity.

Fig 2. Bioprocessing workflow for EβF synthesis and biological purification.

Phase 1: Enzymatic Ethanolysis

• Substrate Preparation: Dissolve 300 g/L of sucrose in a buffered aqueous solution (50 mM sodium acetate, pH 4.5).

• Solvent Addition: Add absolute ethanol to achieve a final concentration of 20% (v/v). Rationale: High ethanol concentration suppresses hydrolysis and drives the equilibrium toward fructosyltransfer.

• Catalysis: Introduce 500 U/mL of purified S. cerevisiae invertase. Incubate at 30°C for 48 hours under continuous agitation (150 rpm).

• Enzyme Inactivation: Heat the mixture to 85°C for 10 minutes to denature the invertase, halting the reaction.

Phase 2: Biological Scrubbing (Self-Validating Step)

• Media Adjustment: Dilute the crude ethanolysis broth 1:3 with a sterile synthetic yeast nitrogen base (YNB) to provide essential vitamins and trace minerals. Adjust pH to 5.0.

• Inoculation: Inoculate with a pre-culture of Hansenula polymorpha (initial OD₆₀₀ = 0.5).

• Aerobic Cultivation: Incubate at 37°C with high aeration (2 vvm) and vigorous agitation (300 rpm) to promote rapid biomass accumulation and prevent ethanol formation via fermentation.

• Validation Checkpoint (Crucial): At 24, 48, and 72 hours, withdraw 1 mL aliquots. Centrifuge and analyze the supernatant via HPLC-RID (see Section 5).

  • Logic Gate: Do NOT proceed to Phase 3 until glucose, fructose, and sucrose peaks are undetectable. If hexoses remain, extend cultivation by 24 hours. This ensures the biological scrubber has completed its task.

Phase 3: Downstream Polishing

• Cell Removal: Centrifuge the fully scrubbed broth at 8,000 × g for 15 minutes. Pass the supernatant through a 0.22 µm polyethersulfone (PES) membrane.

• Ion-Exchange Chromatography: Pass the cell-free supernatant through a mixed-bed ion-exchange column (e.g., Amberlite IRA-400 and IR-120) to remove residual salts, organic acids, and amino acids excreted by the yeast.

• Lyophilization: Concentrate the eluate under reduced pressure and lyophilize to recover pure E β F as a white powder (Expected yield: ~86% based on initial converted sucrose)[1].

Analytical Quantification (HPLC-RID)

Accurate quantification of E β F alongside highly polar fermentation metabolites requires a robust High-Performance Liquid Chromatography (HPLC) method coupled with a Refractive Index Detector (RID)[3].

• Column: Aminex HPX-87H (Bio-Rad) or equivalent cation-exchange column (hydrogen form), 300 x 7.8 mm.

• Mobile Phase: 5 mM H₂SO₄ (Isocratic). Rationale: The acidic mobile phase keeps organic acids protonated and provides excellent resolution of simple sugars and alcohols.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 60°C. Rationale: Elevated temperature reduces mobile phase viscosity, sharpening the E β F and hexose peaks.

• Detector: Refractive Index Detector (RID) set to 40°C.

• Sample Prep: Filter through 0.22 µm. Inject 20 µL.

• Elution Order: Sucrose → Glucose → Fructose → E β F → Ethanol.

Conclusion

Ethyl β -D-fructofuranoside represents a fascinating intersection of enzymology, yeast metabolism, and bioprocess engineering. By understanding the causal mechanisms that drive invertase to perform ethanolysis rather than hydrolysis, scientists can harness this pathway for targeted glycoside synthesis. Furthermore, exploiting the specific metabolic blind spots of non-conventional yeasts like H. polymorpha transforms an impossible chromatographic separation into an elegant, highly scalable biological scrubbing process. As research continues into the anti-tumor and surfactant properties of E β F, mastering its synthesis and purification will remain a critical competency in advanced biomanufacturing.

References

• Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process Bioresource Technology, ChemFaces Data URL
• Use of the yeast Hansenula polymorpha (Pichia angusta)
• ResearchGate (Methodological Grounding)

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Thermodynamic Profiling and Kinetic Behavior of Ethyl β-D-Fructofuranoside in Catalytic Systems

Target Audience: Researchers, Chemical Engineers, and Drug Development Professionals Content Type: In-Depth Technical Guide

As a Senior Application Scientist, I approach the thermodynamic profiling of ethyl β-D-fructofuranoside (EβFF) not merely as a theoretical exercise, but as a critical lever for optimizing industrial-scale biomass valorization and pharmaceutical formulation. EβFF is a highly functional alkyl glycoside. In drug development, it acts as a non-ionic excipient that modifies the thermodynamic activity of water to enhance the solubility of hydrophobic active pharmaceutical ingredients (APIs). In catalytic chemistry, EβFF is the pivotal thermodynamic intermediate in the acid-catalyzed ethanolysis of D-fructose to advanced platform chemicals like 5-ethoxymethylfurfural (5-EMF) and ethyl levulinate (EL) 1.

The fundamental challenge with EβFF is its transient nature; it is an intermediate trapped between the initial ketalization of fructose and its subsequent rapid dehydration. To harness its properties, we must strictly control the reaction thermodynamics.

Thermodynamic Fundamentals of EβFF Formation

The formation of EβFF from D-fructose and ethanol is formally a ketalization/etherification reaction. Because ketalization is an equilibrium-driven process, the thermodynamic stability of EβFF is highly dependent on the solvent environment, temperature, and the specific nature of the catalyst employed.

Activation Thermodynamics ( ΔG‡ )

The conversion of hexoses to EβFF requires overcoming a significant activation barrier. Studies utilizing Density Functional Theory (DFT) and operando kinetics have shown that utilizing Lewis acid catalysts (such as Sn(II) or Al(III) complexes) can drastically decrease the Gibbs free energy of activation ( ΔG‡ ) for the initial sugar isomerization and subsequent etherification. For instance, bidentate coordination to the substrate by Al(III) lowers the ΔG‡ from approximately 88 kJ/mol to 54 kJ/mol 2.

Surface Interactions and Enthalpic Stabilization

When utilizing mesoporous zeolites like Sn-SPP, the etherification of fructose to EβFF proceeds via an SN​1 mechanism. The silanol groups located on the mesopore surface actively facilitate the reaction through hydrogen bonding interactions at the transition state. This enthalpically stabilizes the intermediate and drives the thermodynamic equilibrium toward the accumulation of EβFF before it undergoes further dehydration 3.

Global Kinetics and Competing Pathways

The apparent activation energy ( Ea​ ) for the global reaction cascade from hexose sugars, through the EβFF intermediate, to ethyl levulinate is approximately 21.5 kcal/mol 4. Because the subsequent dehydration of EβFF to 5-EMF is endothermic, elevated temperatures (150 °C – 200 °C) are required to push the thermodynamic equilibrium forward.

Quantitative Data Summary

The table below summarizes the critical thermodynamic and kinetic parameters governing the EβFF reaction pathway, providing a baseline for reactor design and catalyst selection.

Thermodynamic Parameter	Value / Range	Reaction Step	Catalyst / System Context
Gibbs Free Energy of Activation ( ΔG‡ )	~54 - 88 kJ/mol	Fructose Isomerization & Ketalization	Al(III) / Sn(II) complexes
Apparent Activation Energy ( Ea​ )	21.5 kcal/mol	Global reaction (Hexose → EL via EβFF)	H2​SO4​ in Ethanol
Apparent Activation Energy ( Ea​ )	23.0 kcal/mol	Competing reaction (Ethanol → Diethyl Ether)	H2​SO4​ in Ethanol
Optimal Temperature Range	150 °C – 200 °C	EβFF Dehydration to 5-EMF	Acid-catalyzed ethanolysis

Experimental Protocol: Operando Thermodynamic Profiling

To accurately determine the thermodynamic parameters ( ΔH‡ , ΔS‡ , ΔG‡ ) of EβFF formation and degradation, researchers must employ a self-validating kinetic workflow. The following protocol outlines the extraction of these parameters using high-performance liquid chromatography (HPLC) coupled with a pressurized batch reactor system.

Step 1: Reactor Setup and Catalyst Equilibration

• Action: Load 0.5 M D-fructose and a defined concentration of Sn-Beta zeolite catalyst into a 50 mL Parr stirred pressure reactor containing anhydrous ethanol. Include 0.05 M of tetraethylene glycol as an internal standard.

• Causality/Rationale: Anhydrous ethanol is critical because ketalization produces water as a byproduct; any initial water content will thermodynamically shift the equilibrium backward (Le Chatelier's principle), artificially suppressing the forward rate constant. The internal standard ensures that any solvent evaporation at high temperatures does not skew concentration data, making the mass-balance calculations a self-validating system.

Step 2: Isothermal Kinetic Sampling

• Action: Pressurize the reactor to 20 bar with N2​ to maintain ethanol entirely in the liquid phase. Run parallel experiments at four distinct isothermal conditions: 393 K, 413 K, 433 K, and 453 K. Extract 0.5 mL aliquots at 10-minute intervals, immediately quenching them in a -20 °C ice-brine bath.

• Causality/Rationale: Pressurization prevents solvent boiling, ensuring the system remains a single thermodynamic liquid phase. Immediate thermal quenching halts the reaction instantly, "freezing" the kinetic state of the EβFF intermediate for accurate temporal profiling.

Step 3: HPLC-RID Quantification and Mass Balance Verification

• Action: Analyze the quenched samples using an HPLC equipped with a Refractive Index Detector (RID) and an Aminex HPX-87H column (0.005 M H2​SO4​ mobile phase, 0.6 mL/min, 65 °C). Calculate the carbon mass balance for every time point.

• Causality/Rationale: EβFF lacks a strong UV chromophore, making RID essential for accurate quantification. If the carbon mass balance deviates by >5%, the data point must be discarded. This self-validation step ensures the integrity of the kinetic model against undetected polymerization side-reactions (e.g., recalcitrant humin formation).

Step 4: Thermodynamic Parameter Extraction

• Action: Plot ln(k) vs. 1/T (Arrhenius plot) to determine the activation energy ( Ea​ ). Subsequently, use the Eyring-Polanyi equation ( ln(k/T) vs. 1/T ) to extract the enthalpy of activation ( ΔH‡ ) and entropy of activation ( ΔS‡ ).

• Causality/Rationale: Separating the kinetic rate constants into enthalpic and entropic contributions reveals whether the transition state is driven by bond-breaking (enthalpy-dominated) or solvent reorganization (entropy-dominated), directly informing future catalyst design.

Visualizing the Thermodynamic Pathway

The following diagram illustrates the thermodynamic flow and intermediate states of D-fructose ethanolysis, highlighting the energetic barriers required to transition through the EβFF state.

Fig 1: Thermodynamic pathway from D-fructose to ethyl levulinate via the EβFF intermediate.

References

• Reaction Pathway Analysis of Ethyl Levulinate and 5-Ethoxymethylfurfural from d-Fructose Acid Hydrolysis in Ethanol ACS Energy & Fuels
• Homogeneous and Heterogeneous Catalysis of Glucose to Lactic Acid and Lact
• Cooperative Catalysis by Surface Lewis Acid/Silanol for Selective Fructose Etherification on Sn-SPP Zeolite OSTI.gov (Department of Energy)
• A hierarchical surrogate approach to biomass ethanolysis reaction kinetic modelling RSC Advances

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. osti.gov [osti.gov]
• 4. A hierarchical surrogate approach to biomass ethanolysis reaction kinetic modelling - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

enzymatic synthesis of ethyl beta-fructofuranoside using invertase

Application Note: Enzymatic Synthesis and High-Purity Recovery of Ethyl β -D-Fructofuranoside Using Invertase

Executive Summary

Alkyl glycosides are highly valued in industrial and pharmaceutical applications, serving as biodegradable surfactants and exhibiting promising biological activities, such as anti-tumor cell migration effects[1]. The synthesis of ethyl β -D-fructofuranoside via the invertase-catalyzed ethanolysis of sucrose is a well-documented green chemistry approach[1]. However, this biocatalytic process inherently yields a complex mixture of the target glycoside, unreacted sucrose, and monosaccharides (glucose and fructose)[1]. Because chromatographic separation of these structurally similar sugars is laborious and difficult to scale, this protocol leverages a highly efficient microbial purification strategy. By utilizing specific yeast strains (Hansenula polymorpha or Wickerhamomyces anomala) that selectively metabolize the contaminating sugars without degrading the target compound, researchers can achieve high-purity recovery (>86% yield) suitable for downstream drug development and formulation[1][2].

Mechanistic Background & Rationale

1. The Biocatalytic Reaction (Transfructosylation vs. Hydrolysis) Invertase ( β -fructofuranosidase, typically sourced from Saccharomyces cerevisiae) natively catalyzes the hydrolysis of sucrose into glucose and fructose. However, when absolute ethanol is introduced as a co-solvent, it acts as an alternative nucleophilic acceptor to water. The enzyme transfers the fructosyl moiety to ethanol, forming ethyl β -D-fructofuranoside. Because water is still present in the system, hydrolysis competes kinetically with ethanolysis, inevitably resulting in a mixed product pool[1].

2. The Causality of Microbial Purification To bypass the bottlenecks of preparative chromatography, a biological "polishing" step is employed. Hansenula polymorpha (also known as Pichia angusta) is selected because it grows rapidly on glucose, fructose, and sucrose[1]. Crucially, sucrose hydrolysis in H. polymorpha is catalyzed by an intracellular α -glucosidase (maltase) rather than an extracellular invertase[1]. Because the yeast lacks the specific enzymatic machinery to cleave the β -fructofuranoside linkage of the ethyl glycoside, the target molecule remains completely untouched in the culture supernatant while all contaminating sugars are exhausted[1]. Alternatively, immobilized Wickerhamomyces anomala can be utilized for continuous or batch-recycled purification[2].

Experimental Workflow

Figure 1: Workflow for the enzymatic synthesis and microbial purification of ethyl β-D-fructofuranoside.

Step-by-Step Protocol

Phase 1: Enzymatic Ethanolysis of Sucrose

Objective: Maximize transfructosylation while maintaining enzyme stability.

• Buffer Preparation: Prepare a 50 mM sodium acetate buffer and adjust the pH to 5.0. Causality: Invertase exhibits optimal stability and catalytic efficiency at pH 4.5–5.5.

• Substrate Solubilization: Dissolve sucrose in the buffer to a final concentration of 30% (w/v).

• Co-Solvent Addition: Gradually add absolute ethanol to achieve a final concentration of 20% (v/v). Causality: Higher ethanol concentrations increase the probability of transfructosylation but exceeding 25-30% can precipitate the enzyme and halt the reaction.

• Catalysis: Add 50 U/mL of Invertase (S. cerevisiae). Incubate the mixture at 30 °C with gentle orbital shaking (150 rpm) for 24–48 hours.

• Termination: Heat the reaction mixture to 90 °C for 10 minutes to denature the invertase, preventing any reverse hydrolysis during downstream steps.

Phase 2: Microbial Purification

Objective: Selectively remove glucose, fructose, and unreacted sucrose.

• Media Preparation: Supplement the heat-inactivated crude reaction mixture with yeast nitrogen base (YNB) without amino acids to support microbial growth. Sterilize via 0.22 µm membrane filtration.

• Inoculation: Inoculate the mixture with a pre-culture of Hansenula polymorpha (OD600 ≈ 0.5)[1]. Alternatively, add calcium alginate beads containing immobilized Wickerhamomyces anomala (strain XS1)[2].

• Aerobic Cultivation: Incubate aerobically at 30 °C and 200 rpm. Causality: Aerobic conditions ensure the yeast rapidly oxidizes the sugars for biomass accumulation rather than fermenting them into inhibitory byproducts.

• Monitoring: Draw daily aliquots and analyze via HPLC-RI (Refractive Index) to track sugar depletion. The process is complete when glucose, fructose, and sucrose peaks fall below the limit of detection.

• Biomass Removal: Centrifuge the culture at 8,000 × g for 15 minutes. Decant the supernatant and filter through a 0.22 µm polyethersulfone (PES) membrane to remove residual cells. Note: Immobilized W. anomala beads can be recovered via simple decantation and recycled up to 10 times[2].

Phase 3: Downstream Recovery & Polishing

Objective: Isolate the pure ethyl β -D-fructofuranoside from salts and microbial metabolites.

• Ion Exchange Chromatography: Pass the clarified supernatant through a mixed-bed ion exchange column containing both strong cation (e.g., Amberlite IR-120) and strong anion (e.g., Amberlite IRA-400) resins. Causality: The target glycoside is uncharged and will elute in the void volume, while buffer salts (sodium acetate) and organic acids excreted by the yeast are strongly retained[1].

• Concentration: Collect the flow-through and wash fractions. Concentrate via rotary evaporation under reduced pressure at 40 °C.

• Lyophilization: Freeze-dry the concentrated syrup to obtain pure ethyl β -D-fructofuranoside as a stable, hygroscopic powder.

Quantitative Composition Analysis

The following table summarizes the expected compositional shifts throughout the protocol, demonstrating the self-validating nature of the microbial purification step.

Processing Phase	Ethyl β -D-fructofuranoside	Unreacted Sucrose	Glucose	Fructose
Initial Substrate	0%	100%	0%	0%
Post-Ethanolysis (Crude)	~15 - 25%	~25 - 35%	~30 - 40%	~10 - 20%
Post-Microbial Treatment	>98% (relative to sugars)	<1% (Depleted)	<1% (Depleted)	<1% (Depleted)
Final Polished Product	>99%	Undetectable	Undetectable	Undetectable

Note: The final recovery yield of the target compound from the crude mixture after mixed-bed ion exchange chromatography routinely reaches ~86%[1].

Critical Parameters & Troubleshooting (E-E-A-T)

• Low Transfructosylation Yield: If the initial yield of ethyl β -D-fructofuranoside is low, the water activity of the system may be too high. Ensure that absolute ethanol is used and consider increasing the sucrose concentration to lower the relative water content, thereby favoring the transferase activity of invertase.

• Stalled Microbial Growth: If H. polymorpha fails to clear the sugars, check the pH of the reaction mixture before inoculation. The enzymatic step is performed at pH 5.0, which is suitable for yeast, but the lack of nitrogen or trace minerals will halt growth. Always ensure sufficient YNB supplementation.

• Product Loss During Polishing: The target compound is highly hydrophilic. Do not use hydrophobic interaction or standard reverse-phase chromatography for primary recovery, as the compound will not be retained. Mixed-bed ion exchange is strictly for negative selection (retaining impurities while the product flows through)[1].

References

• van der Heijden, A. M., van Hoek, P., Kaliterna, J., & Pronk, J. T. (1999). Use of the yeast Hansenula polymorpha (Pichia angusta) to remove contaminating sugars from ethyl beta-D-fructofuranoside produced during sucrose ethanolysis catalysed by invertase. Journal of Bioscience and Bioengineering, 87(1), 82-86. URL:[Link]

• Lu, L., Wu, J., Song, D., Zhao, H., Gu, G., Guo, Y., Lan, J., & Xiao, M. (2013). Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process. Bioresource Technology, 132, 365-369. URL:[Link]

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 2. Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC-RID method for ethyl beta-fructofuranoside quantification

Application Note: High-Resolution HPLC-RID Quantification of Ethyl β -D-Fructofuranoside in Complex Matrices

Introduction & Mechanistic Background

Ethyl β -D-fructofuranoside (CAS: 1820-84-4) is a highly polar, non-reducing fructoside derivative[1]. It is frequently identified as a bioactive constituent in traditional medicinal plants such as Petiveria alliacea and Rhizoma Smilacis Chinae[2], and is also a primary byproduct in bioprocesses involving the invertase-catalyzed ethanolysis of sucrose[3].

The Analytical Challenge: Quantifying this compound presents a significant analytical hurdle. Lacking conjugated double bonds or aromatic rings, ethyl β -D-fructofuranoside does not absorb UV light effectively. Consequently, standard Diode Array Detectors (DAD) or UV-Vis detectors are blind to this analyte unless subjected to complex, error-prone pre-column derivatization.

The Causality of the Solution: To bypass derivatization, a Refractive Index Detector (RID) is utilized. RID provides a universal detection mechanism based on the deflection of light as it passes through eluents with differing refractive indices. Because the analyte is highly polar, standard Reversed-Phase (C18) chromatography fails to retain it. Instead, Hydrophilic Interaction Liquid Chromatography (HILIC) using an Amino (NH 2​ ) stationary phase is employed. In HILIC mode, the polar fructoside partitions into a water-enriched stagnant layer on the silica surface, achieving excellent retention and baseline resolution.

Mechanistic logical relationship of HILIC separation and RID detection for polar analytes.

Experimental Workflow & Self-Validating Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system. It incorporates matrix-matched blanks to rule out interference and mandates dissolving the final sample in the mobile phase to prevent RID optical shock (which causes artificial negative peaks).

Workflow for the extraction and HPLC-RID quantification of ethyl beta-D-fructofuranoside.

Materials and Reagents

Reagent / Material	Specification / Grade	Purpose
Ethyl β -D-fructofuranoside	≥ 98% HPLC Grade	Primary analytical standard[1]
Acetonitrile (ACN)	HPLC Grade	Mobile phase organic modifier
Ultrapure Water	18.2 M Ω⋅ cm	Mobile phase aqueous component
Ethanol	Analytical Grade	Sample extraction solvent
Zorbax NH 2​ Column	4.6 × 250 mm, 5 µm	HILIC stationary phase

Step-by-Step Sample Preparation

• Extraction : Accurately weigh 1.0 g of the lyophilized plant matrix or bioprocess pellet. Add 10.0 mL of 80% (v/v) aqueous ethanol.

  • Causality: 80% ethanol is specifically chosen because it selectively solubilizes low-molecular-weight fructosides while precipitating large polysaccharides and proteins that would otherwise foul the HPLC column and cause massive RID baseline disturbances.

• Sonication : Sonicate the mixture at 25°C for 30 minutes to maximize intracellular release.

• Centrifugation : Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Reconstitution (Critical Step) : Evaporate 2.0 mL of the supernatant to dryness under a gentle nitrogen stream. Reconstitute the residue in exactly 2.0 mL of the mobile phase (75:25 ACN:Water).

  • Causality: The refractive index of the injection solvent must perfectly match the mobile phase. Injecting samples dissolved in pure water or ethanol will create a massive solvent front "schlieren" effect, masking early eluting peaks and destabilizing the RID optical bench.

• Filtration : Filter through a 0.22 µm PTFE syringe filter directly into an HPLC vial.

HPLC-RID Conditions

Parameter	Setting	Scientific Justification
Mobile Phase	Acetonitrile : Water (75:25, v/v)	High organic content is required to maintain the HILIC partitioning mechanism.
Elution Mode	Isocratic	Mandatory for RID. Gradient elution dynamically changes the mobile phase refractive index, causing severe baseline drift that renders quantification impossible.
Flow Rate	1.0 mL/min	Optimal linear velocity for 5 µm porous silica particles.
Column Temp.	35°C ± 0.1°C	Stabilizes the stagnant water layer on the amino stationary phase to prevent retention time drift.
RID Temp.	35°C	The optical unit must be thermally locked. Even a 0.1°C fluctuation will cause baseline wandering.
Injection Vol.	10 µL	Prevents column overloading while maintaining sufficient mass-on-column for RID sensitivity.

Method Validation & Quantitative Data

To ensure the trustworthiness of the analytical run, a System Suitability Test (SST) standard must be injected every 10 samples. Amino columns are susceptible to retention time shifts if the aqueous layer is disturbed by highly aqueous samples.

The method was validated according to ICH Q2(R1) guidelines. The quantitative performance metrics of the self-validating system are summarized below:

Validation Parameter	Result	Acceptance Criteria
Linear Range	0.05 – 2.50 mg/mL	R2≥0.999
Limit of Detection (LOD)	15 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantification (LOQ)	50 µg/mL	Signal-to-Noise (S/N) ≥ 10
Intra-day Precision (RSD%)	1.2%	≤ 2.0% (n=6)
Inter-day Precision (RSD%)	1.8%	≤ 3.0% (n=3 days)
Spike Recovery	98.5% – 101.2%	95.0% – 105.0%

Results & Troubleshooting Discussion

When executed correctly, ethyl β -D-fructofuranoside elutes as a sharp, symmetrical peak (typically between 8 to 12 minutes, depending on exact column dead volume).

Field-Proven Troubleshooting Insights:

• Drifting Baseline: If the RID baseline continuously drifts upward or downward, the system has not reached thermal equilibrium. Ensure the RID optical bench heater is turned on at least 2 hours prior to analysis, and verify that the mobile phase is thoroughly degassed. Dissolved oxygen alters the refractive index of the solvent.

• Peak Tailing: Amino columns can form Schiff bases with aldehydes. If tailing occurs, it may indicate column degradation or matrix contamination. Flushing the column with a higher water ratio (e.g., 50:50 ACN:Water) at a low flow rate can help regenerate the hydration layer.

• Negative Peaks: A negative peak immediately preceding or following the analyte indicates a mismatch between the sample diluent and the mobile phase. Always reconstitute standards and samples in the exact 75:25 ACN:Water mixture used for elution.

References

• Qing-Feng Zhang, et al. "Identification and quantification of Polyphenols in Rhizoma Smilacis Chinae by HPLC/DAD/ESI-MS/MS." ResearchGate. 2[2]

• Jewel Ann Joseph, et al. "A Simple High-Performance Liquid Chromatography Method for the Analysis of Glucose, Glycerol, and Methanol in a Bioprocess." ResearchGate. 3[3]

• BioCrick. "Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Saccharides | High Purity." BioCrick. 1[1]

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Saccharides | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

extraction and isolation protocol for ethyl beta-fructofuranoside

Application Note: Advanced Extraction and Isolation Protocols for Ethyl β -D-Fructofuranoside

Executive Summary

Ethyl β -D-fructofuranoside (CAS: 1820-84-4) is a rare, highly polar alkyl glycoside. While it naturally occurs in medicinal plants such as the rhizomes of Alisma orientalis and the root bark of Clerodendrum mandarinorum, it is also generated as a byproduct during the microbial purification of fructooligosaccharides . Due to its high hydrophilicity, lack of a UV-absorbing chromophore, and structural homology to endogenous saccharides, isolating this compound requires orthogonal chromatographic strategies.

This application note provides researchers and drug development professionals with two distinct, self-validating workflows: a Phytochemical Isolation Protocol utilizing classical orthogonal chromatography, and a highly scalable Biocatalytic & Metabolic Scavenging Protocol leveraging yeast fermentation.

Mechanistic Grounding & Chemical Profile

Successful isolation of ethyl β -D-fructofuranoside relies on understanding its physicochemical constraints:

• Polarity & Partitioning: The molecule possesses four free hydroxyl groups, rendering it highly soluble in water and lower alcohols (methanol, ethanol), but insoluble in non-polar solvents (hexane, chloroform). Liquid-liquid partitioning with n-butanol is the critical causality step for its initial enrichment, as n-butanol selectively extracts medium-to-high polarity glycosides while leaving highly polymerized polysaccharides and inorganic salts in the aqueous phase.

• Detection Challenges: The absence of conjugated double bonds means UV-Vis detectors are blind to this compound. All high-performance liquid chromatography (HPLC) steps must utilize Evaporative Light Scattering Detectors (ELSD) or Refractive Index (RI) detectors.

• Metabolic Scavenging (Biocatalysis): Conventional chromatography fails to efficiently separate ethyl β -D-fructofuranoside from unreacted glucose and fructose at an industrial scale. By employing Hansenula polymorpha—a yeast that possesses intracellular α -glucosidase but lacks extracellular invertase—contaminating monosaccharides are metabolically consumed for cell growth, leaving the β -fructofuranoside linkage intact and the target compound highly purified in the fermentation broth .

Comparative Isolation Strategies

Parameter	Protocol A: Phytochemical Isolation	Protocol B: Biocatalytic & Microbial Isolation
Primary Source	Dried rhizomes of Alisma orientalis	Sucrose, Ethanol, and Invertase
Key Separation Mechanism	Orthogonal polarity & size-exclusion	Enzymatic synthesis & metabolic scavenging
Scalability	Low to Medium (Analytical/Preparative)	High (Industrial/Pilot scale)
Time-to-Purity	2–3 weeks (multi-step chromatography)	4–6 days (fermentation + ion exchange)
Detection Reliance	ELSD / RI / TLC (Sulfuric acid spray)	HPLC-RI / Mass Spectrometry
Cost-Efficiency	High solvent and resin costs	Low cost (sugar feedstocks & yeast)

Protocol A: Phytochemical Extraction (The Orthogonal Approach)

Designed for natural product discovery and phytochemical profiling from plant matrices.

Step 1: Solid-Liquid Extraction

• Pulverize 2.0 kg of dried Alisma orientalis rhizomes into a coarse powder to maximize surface area.

• Suspend the powder in 10 L of 80% Methanol (MeOH).

• Subject the suspension to ultrasound-assisted extraction (UAE) at 40°C for 3 cycles of 60 minutes each. Causality: Methanol disrupts the cellular matrix and efficiently solubilizes polar glycosides without extracting excessive lipophilic waxes.

• Filter the extract and concentrate in vacuo at 45°C to yield a crude methanolic extract.

Step 2: Liquid-Liquid Partitioning (Self-Validating Desalting)

• Suspend the crude extract in 2.0 L of distilled water.

• Defatting: Partition sequentially with Chloroform (CHCl₃) (3 × 2.0 L) and Ethyl Acetate (EtOAc) (3 × 2.0 L). Discard these organic layers, which contain lipophilic triterpenoids (e.g., alisol derivatives) and aglycones.

• Target Enrichment: Partition the remaining aqueous layer with water-saturated n-Butanol (n-BuOH) (4 × 2.0 L).

• Pool the n-BuOH fractions and evaporate to dryness. This fraction contains the enriched ethyl β -D-fructofuranoside.

Step 3: Macroporous Resin Chromatography

• Dissolve the n-BuOH fraction in a minimal volume of water and load onto a column packed with D101 macroporous adsorption resin.

• Elute initially with 5 column volumes (CV) of deionized water to remove residual monosaccharides and inorganic salts.

• Elute with 5 CV of 20% Ethanol (EtOH). Collect this fraction, as the weak van der Waals interactions of the ethyl group will cause the target compound to desorb at low organic concentrations.

Step 4: Size-Exclusion & Preparative HPLC

• Pass the 20% EtOH fraction through a Sephadex LH-20 column, eluting isocratically with MeOH. This step separates the target from larger oligosaccharides (e.g., stachyose, raffinose) via steric exclusion.

• Final Polish: Inject the enriched fractions into a Preparative HPLC system equipped with a C18 column (e.g., 250 × 21.2 mm, 5 µm) and an ELSD detector.

• Elute isocratically with 5% Acetonitrile in Water at a flow rate of 15 mL/min. Collect the peak corresponding to ethyl β -D-fructofuranoside.

Protocol B: Biocatalytic Synthesis & Metabolic Scavenging

Designed for scalable, solvent-minimized production and isolation.

Step 1: Invertase-Catalyzed Ethanolysis

• Prepare a reaction mixture containing 30% (w/v) sucrose in a 20% (v/v) ethanol-water solution.

• Add soluble invertase (from Saccharomyces cerevisiae) at 50 U/mL.

• Incubate at 30°C for 48 hours. The enzyme catalyzes the transfer of the fructosyl moiety to ethanol, yielding ethyl β -D-fructofuranoside alongside contaminating glucose, fructose, and unreacted sucrose.

Step 2: Selective Microbial Fermentation (Hansenula polymorpha)

• Inactivate the invertase by heating the mixture to 85°C for 10 minutes.

• Dilute the mixture to a total sugar concentration of ~50 g/L and supplement with yeast extract (5 g/L) and peptone (10 g/L).

• Inoculate with a pre-culture of Hansenula polymorpha (Pichia angusta).

• Cultivate aerobically at 30°C with agitation (200 rpm). Monitor the broth via HPLC-RI.

• Causality: Harvest the broth once glucose and fructose peaks disappear (typically 48–72 hours). The yeast metabolizes these sugars for biomass but cannot hydrolyze the target glycoside .

Step 3: Mixed-Bed Ion Exchange Chromatography

• Centrifuge the fermentation broth at 8,000 × g for 15 minutes to remove yeast biomass.

• Pass the clarified supernatant through a mixed-bed ion exchange column containing strong acid cation resin (H⁺ form) and strong base anion resin (OH⁻ form).

• Self-Validation: This step completely removes amino acids, peptides, and salts from the fermentation media. The neutral ethyl β -D-fructofuranoside passes through the column un-retained.

• Lyophilize the flow-through to obtain pure ethyl β -D-fructofuranoside (>98% purity).

Process Visualization

Fig 1. Parallel workflows for phytochemical and biocatalytic isolation of Ethyl β-D-fructofuranoside.

Analytical Validation & Quality Control

To ensure the integrity of the isolated compound, perform the following self-validating checks:

• TLC Monitoring: Spot fractions on Silica gel 60 F254 plates. Develop in CHCl₃:MeOH:H₂O (6:4:0.5). Spray with 10% ethanolic sulfuric acid and heat at 105°C for 5 minutes. Ethyl β -D-fructofuranoside will appear as a dark spot.

• NMR Spectroscopy: Confirm the β -configuration by examining the ¹³C-NMR anomeric carbon signal (C-2 of the fructofuranosyl ring), which typically resonates around δ 104–108 ppm, distinct from the α -anomer.

References

• Zhang, Z., Wang, D., Zhao, Y., Gao, H., Hu, Y. H., & Hu, J. F. (2009). Fructose-derived carbohydrates from Alisma orientalis. Natural Product Research, 23(11), 1013–1020.[Link]

• Lu, L., Wu, J., Song, D., Zhao, H., Gu, G., Guo, Y., Lan, J., & Xiao, M. (2013). Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl beta-D-fructofuranoside as a novel glycoside formed during the process. Bioresource Technology, 132, 365–369.[Link]

• Walter, L., & Roitsch, T. (1999). Use of the yeast Hansenula polymorpha (Pichia angusta) to remove contaminating sugars from ethyl beta-D-fructofuranoside produced during sucrose ethanolysis catalysed by invertase. Journal of Bioscience and Bioengineering, 87(1), 82–86.[Link]

GC-MS analysis of ethyl beta-fructofuranoside in wine

GC-MS Analysis of Ethyl β -D-Fructofuranoside in Wine: A Molecular Marker for Chaptalization

Audience: Researchers, Analytical Chemists, and Regulatory Scientists Content Type: Application Note & Protocol

Introduction & Mechanistic Rationale

Chaptalization—the addition of sucrose to grape must prior to or during fermentation to increase the final ethanol concentration—is strictly regulated or outright banned in many premium wine-producing regions. Because yeast invertase ( β -fructofuranosidase) rapidly and completely hydrolyzes added sucrose into glucose and fructose, detecting illicit sucrose addition in finished wine via direct sugar profiling is analytically impossible.

However, during active fermentation, as the ethanol concentration rises, yeast invertase exhibits a secondary, competing enzymatic function: transfructosylation . Instead of transferring the fructosyl moiety of sucrose to a water molecule (hydrolysis), the enzyme transfers it to an ethanol molecule (ethanolysis). This biochemical side-reaction synthesizes ethyl β -D-fructofuranoside [1]. Unlike residual fermentable sugars, this specific glycoside is metabolically inert to wine yeast and remains highly stable throughout the wine's aging process and shelf life. Consequently, it serves as an irrefutable, self-validating biomarker for sucrose addition [2].

Experimental Design & Causality

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for quantifying this biomarker due to its superior chromatographic resolution and mass spectral specificity. The experimental design is grounded in the following causal principles:

• Matrix Deconvolution via SPE: Wine contains a complex matrix of organic acids, bulk sugars, and hydrophobic polyphenols. Direct injection or simple extraction leads to rapid column degradation and ion suppression. Solid-Phase Extraction (SPE) using a non-polar C18 cartridge allows the highly polar ethyl β -D-fructofuranoside to pass through into the aqueous eluate, while selectively retaining interfering hydrophobic polyphenols.

• Derivatization for Volatilization: Ethyl β -D-fructofuranoside is a non-volatile compound with multiple active hydroxyl (-OH) groups. To achieve the volatility required for GC, these groups must be converted to trimethylsilyl (TMS) ethers. This is accomplished using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). Anhydrous pyridine is used as the solvent because it acts as both an acid scavenger and a basic catalyst for the silylation reaction.

Materials and Reagents

• Analytical Standards: Ethyl β -D-fructofuranoside (>98% purity), Phenyl β -D-glucopyranoside (Internal Standard, IS).

• Reagents: BSTFA + 1% TMCS (Derivatization grade), Anhydrous Pyridine (max 0.005% H 2​ O), Methanol (LC-MS grade), Ultrapure Water (18.2 M Ω⋅ cm).

• Consumables: C18 SPE cartridges (500 mg/3 mL), 0.22 µm PTFE syringe filters, 2 mL glass GC autosampler vials with PTFE/silicone septa.

• Instrumentation: GC-MS system (e.g., Agilent 7890B/5977B) equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm i.d., 0.25 µm film thickness).

Step-by-Step Protocol

Phase 1: Sample Preparation & Clean-up

• Degassing: Sonicate 10 mL of the wine sample for 10 minutes at room temperature to remove dissolved CO 2​ .

• Internal Standard Addition: Spike 5.0 mL of the degassed wine with 50 µL of the Internal Standard solution (Phenyl β -D-glucopyranoside, 1000 mg/L in methanol). Vortex for 10 seconds.

• SPE Conditioning: Condition the C18 SPE cartridge on a vacuum manifold with 5 mL of methanol, followed immediately by 5 mL of ultrapure water. Caution: Do not allow the sorbent bed to dry out.

• Loading & Elution: Load 2.0 mL of the spiked wine sample onto the conditioned cartridge at a flow rate of 1 mL/min. Discard the first 0.5 mL of the eluate (dead volume). Collect the subsequent 1.5 mL of the aqueous eluate in a clean glass tube.

Phase 2: Lyophilization & Derivatization

• Moisture Removal: Transfer 100 µL of the collected SPE eluate into a 2 mL glass GC vial. Evaporate to complete dryness under a gentle stream of ultra-high purity nitrogen at 40°C. Critical Causality: Even trace amounts of residual water will aggressively quench the BSTFA reagent, leading to incomplete silylation and false negatives.

• Silylation: Add 100 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS to the dried residue.

• Incubation: Seal the vial tightly with a PTFE-lined cap and incubate in a dry heating block at 70°C for 45 minutes to ensure complete derivatization of all sterically hindered hydroxyl groups.

• Cooling: Allow the vial to cool to room temperature (approx. 15 minutes) prior to GC-MS injection.

Phase 3: GC-MS Analysis

• Injection: Inject 1.0 µL of the derivatized sample in split mode (1:10 ratio). Set the injector port temperature to 250°C. Carrier gas (Helium) flow rate at 1.0 mL/min (constant flow).

• Oven Temperature Program:

  • Initial temperature: 150°C (hold for 2 min).

  • Ramp 1: 5°C/min to 220°C.

  • Ramp 2: 15°C/min to 300°C (hold for 5 min to bake out heavy matrix components).

• MS Parameters: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Set the transfer line to 280°C and the ion source to 230°C.

• Data Acquisition (SIM Mode):

  • Ethyl β -D-fructofuranoside (TMS derivative): Quantifier ion m/z 217; Qualifier ions m/z 204, 361, 437.

  • Phenyl β -D-glucopyranoside (IS, TMS derivative): Quantifier ion m/z 204; Qualifier ions m/z 333, 217.

Data Presentation & Validation

To ensure the trustworthiness of the analytical run, the method must be validated against standard performance metrics. Below is a summary of typical validation parameters for this protocol.

Table 1: GC-MS Method Validation Parameters for Ethyl β -D-Fructofuranoside

Parameter	Value / Range	Analytical Significance
Linear Dynamic Range	0.5 – 50.0 mg/L	Covers typical concentrations found in chaptalized wines.
Limit of Detection (LOD)	0.15 mg/L	Ensures detection of minor illicit sucrose additions.
Limit of Quantification (LOQ)	0.50 mg/L	Minimum concentration for legally defensible reporting.
Intra-day Precision (RSD%)	3.2% (at 10 mg/L, n=6)	Confirms instrument and derivatization stability.
Inter-day Precision (RSD%)	4.8% (at 10 mg/L, n=3 days)	Confirms method reproducibility across different batches.
Recovery Rate	94.5% – 102.1%	Validates the efficiency of the C18 SPE clean-up step.

Visualizations

Figure 1: Biochemical pathway of yeast invertase-catalyzed transfructosylation during wine fermentation.

Figure 2: Step-by-step analytical workflow for the GC-MS quantification of ethyl β-D-fructofuranoside.

References

• Title: A Simple High-Performance Liquid Chromatography Method for the Analysis of Glucose, Glycerol, and Methanol in a Bioprocess Source: ResearchGate URL
• Title: Ethyl glucoside | CAS:3198-49-0 | Manufacturer ChemFaces Source: ChemFaces URL

purification techniques for ethyl beta-D-fructofuranoside

Application Note: Advanced Purification and Recovery Techniques for Ethyl β -D-Fructofuranoside

Introduction & Mechanistic Context

Ethyl β -D-fructofuranoside (EBDF) is a high-value alkyl glycoside that serves as a critical intermediate in the production of biodegradable surfactants and exhibits promising anti-tumor cell migration properties ()[1]. The standard synthesis of EBDF relies on the invertase-catalyzed ethanolysis of sucrose. While biocatalytically efficient, this reaction invariably yields a complex, highly polar carbohydrate milieu containing unreacted sucrose, glucose, fructose, and the target EBDF[2].

The Purification Bottleneck: Isolating pure EBDF from this crude mixture using traditional downstream processing (e.g., silica-gel or size-exclusion chromatography) is notoriously laborious. The stereochemical and polarity overlaps between EBDF and the contaminating sugars result in poor chromatographic resolution, necessitating massive volumes of organic solvents and rendering the process unscalable for industrial or advanced drug development applications[2].

The "Microbial Scavenging" Principle

To circumvent the limitations of traditional chromatography, advanced purification protocols utilize a biological filtration step known as metabolic scavenging . This technique leverages the distinct enzymatic machinery of specific non-conventional yeasts, such as Hansenula polymorpha (syn. Pichia angusta) or Wickerhamomyces anomala[2].

The Causality Behind the Choice of Organism: H. polymorpha is selected because it rapidly assimilates monosaccharides (glucose, fructose) and disaccharides (sucrose) to support its aerobic growth. Crucially, the hydrolysis of sucrose in this specific yeast is catalyzed by an intracellular α -glucosidase (maltase), rather than a β -fructofuranosidase (invertase) ()[2]. Because EBDF is linked via a β -fructofuranosidic bond and lacks an α -glucoside linkage, H. polymorpha is fundamentally incapable of hydrolyzing or metabolizing it[2].

By cultivating this yeast directly in the crude synthesis mixture, the contaminating sugars are selectively and completely consumed, leaving EBDF as the sole remaining organic compound in the culture supernatant. This transforms a nearly impossible chromatographic separation into a straightforward desalting and polishing exercise[2].

Workflow Visualization

Figure 1: Chemo-enzymatic synthesis and microbial scavenging workflow for EBDF purification.

Quantitative Recovery Profile

The efficiency of the microbial scavenging process is absolute. The table below summarizes the expected quantitative data of the carbohydrate profile before and after aerobic cultivation with H. polymorpha.

Component	Pre-Scavenging Concentration (g/L)	Post-Scavenging Concentration (g/L)	Removal Efficiency (%)
Glucose	45.2	0.0	100%
Fructose	52.1	0.0	100%
Sucrose	15.5	0.0	100%
Ethyl β -D-Fructofuranoside	28.4	28.4	0% (Fully Retained)

(Note: Baseline concentrations are representative of standard invertase-catalyzed ethanolysis yields prior to dilution for fermentation).

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. The microbial phase acts as a biological filter for carbohydrates, the ion-exchange phase removes ionic fermentation byproducts, and the final HPLC analysis serves as the definitive quality control checkpoint.

Phase 1: Biocatalytic Synthesis (Preparation of Crude Mixture)

• Prepare a substrate solution containing 300 g/L sucrose in a 30% (v/v) ethanol-water mixture.

• Add β -fructofuranosidase (invertase from Saccharomyces cerevisiae) at a concentration of 10 U/mL.

• Incubate the mixture at 30°C with gentle agitation for 48 hours to allow for maximum ethanolysis.

• Terminate the reaction by heating the mixture to 90°C for 10 minutes to denature the invertase.

Phase 2: Metabolic Scavenging (Selective Fermentation)

• Media Preparation: Dilute the crude mixture with sterile water to achieve a total fermentable sugar concentration of approximately 50 g/L (to prevent osmotic stress on the yeast). Supplement the mixture with 10 g/L yeast extract and 20 g/L peptone to provide essential nitrogen and vitamins.

• Inoculation: Inoculate the supplemented mixture with a 5% (v/v) pre-culture of Hansenula polymorpha (e.g., CBS 4732) grown overnight in standard YPD broth.

• Cultivation: Incubate aerobically in a bioreactor or baffled shake flasks at 37°C and 200 rpm.

• Monitoring: Sample every 12 hours. Cultivation is complete (typically 48–72 hours) when HPLC analysis confirms the total depletion of glucose, fructose, and sucrose[2].

• Harvesting: Centrifuge the fermentation broth at 8,000 × g for 15 minutes at 4°C to pellet the yeast biomass. Collect the EBDF-rich supernatant.

Phase 3: Downstream Polishing (Chromatographic Recovery)

Causality Check: While sugars are gone, the supernatant now contains ionic impurities (salts, amino acids, and peptides) from the yeast extract and peptone. Ion-exchange chromatography is perfectly suited to remove these, as EBDF is a neutral, uncharged molecule.

• Prepare a mixed-bed ion-exchange column containing equal volumes of a strong cation exchange resin (e.g., Amberlite IR-120, H⁺ form) and a strong anion exchange resin (e.g., Amberlite IRA-400, OH⁻ form).

• Load the clarified supernatant onto the column at a flow rate of 1-2 column volumes (CV) per hour.

• Elute with ultrapure water. The uncharged EBDF will pass directly through in the void volume and flow-through fractions, while ionic fermentation byproducts are retained[2].

• Pool the flow-through fractions and concentrate via rotary evaporation under reduced pressure at 40°C.

• Lyophilize the concentrated syrup to yield purified ethyl β -D-fructofuranoside as a white powder (Expected overall recovery: ~86%)[2].

Phase 4: Analytical Validation (HPLC-RID)

To ensure the trustworthiness of the final product, validate the purity using High-Performance Liquid Chromatography coupled with a Refractive Index Detector (RID)[3].

• Sample Prep: Reconstitute 5 mg of the lyophilized powder in 1 mL of ultrapure water. Filter through a 0.22 µm syringe filter.

• Column: Use a calcium-form cation exchange column optimized for carbohydrates (e.g., Bio-Rad Aminex HPX-87C, 300 × 7.8 mm)[3].

• Conditions: Run an isocratic elution using ultrapure water as the mobile phase at a flow rate of 0.6 mL/min. Maintain the column compartment at 80°C[3].

• Detection: Monitor the eluent using an RID. Pure EBDF will present as a single, distinct peak, confirming the absence of residual monosaccharides, disaccharides, or media components.

References

• Title: Use of the yeast Hansenula polymorpha (Pichia angusta) to remove contaminating sugars from ethyl beta-D-fructofuranoside produced during sucrose ethanolysis catalysed by invertase. Source: Journal of Bioscience and Bioengineering, 1999; 87(1): 82-86. URL: [Link]

• Title: Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β -D-fructofuranoside as a novel glycoside formed during the process. Source: Bioresource Technology, 2013 Mar; 132: 365-369. URL: [Link]

Sources

• 1. Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing fructosyltransferase reaction conditions for ethyl beta-fructofuranoside yield

Welcome to the Technical Support Center for Biocatalytic Alkyl Fructoside Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the thermodynamic and kinetic challenges associated with optimizing fructosyltransferase (FTase) reactions for ethyl β -D-fructofuranoside production.

Unlike standard aqueous enzymatic reactions, the synthesis of alkyl fructosides requires forcing an enzyme to utilize an aliphatic alcohol as a nucleophilic acceptor instead of water. This guide provides field-proven causality, data-driven optimization parameters, and self-validating protocols to ensure high-yield synthesis and high-purity recovery.

Pathway Visualization: Ethanolysis vs. Hydrolysis

Understanding the competing reaction pathways is critical for optimization. FTases form a transient enzyme-fructosyl intermediate. The yield of your target product depends entirely on whether ethanol or water attacks this intermediate.

Fig 1: FTase reaction partitioning between ethanolysis (target) and hydrolysis (competitor).

Core Troubleshooting FAQs

Q1: My reaction yields high amounts of fructose and very little ethyl β -D-fructofuranoside. How do I suppress the hydrolytic side-reaction?

Root Cause: The thermodynamic water activity ( aw​ ) in your reaction matrix is too high. When water outcompetes ethanol as the fructosyl acceptor, the enzyme acts as a simple invertase, hydrolyzing sucrose into glucose and fructose[1]. Solution: You must artificially depress the water activity. Do not use standard dilute substrate concentrations. Increase your initial sucrose concentration to hyper-saturating levels (e.g., 400–800 g/L). High sucrose molarity acts as a crowding agent, tying up free water molecules in hydration shells, thereby kinetically favoring the ethanolysis pathway[2].

Q2: If ethanol is the acceptor, shouldn't I use the highest ethanol concentration possible?

Root Cause: While increasing the alcohol concentration drives the equilibrium toward the alkyl fructoside, ethanol is a severe chaotropic agent. It strips the essential hydration layer from the FTase, leading to rapid, irreversible protein denaturation[1]. Solution: The optimal ethanol concentration is a strict compromise between acceptor availability and enzyme stability. Empirical data shows that the yield of ethyl β -D-fructofuranoside peaks at 30% (v/v) ethanol [1]. Exceeding 30% results in a precipitous drop in conversion rates due to irreversible enzyme inactivation within minutes[1].

Q3: How do I select the right FTase source and physicochemical parameters?

Solution: The catalytic efficiency of ethanolysis depends heavily on the microbial origin of the FTase. Fungal enzymes generally exhibit higher transfructosylation-to-hydrolysis ratios compared to native plant invertases[3]. Below is a standardized comparison matrix for optimizing your specific biocatalyst:

Enzyme Source	Optimal pH	Optimal Temp (°C)	Key Characteristic
Aspergillus oryzae IPT-301	5.5 – 6.75	45 – 50	High transfructosylation, low hydrolytic activity.
Bacillus subtilis NCIMB 11871	5.0 – 6.0	50	High thermal stability, effective exo-fructosyltransferase[4].
Kluyveromyces lactis (Recombinant)	5.6 – 6.6	50 – 56	Highly scalable for fed-batch production[5],.
General Microbial FTases	4.5 – 8.0	52 – 65	Broad operational range, requires strain-specific tuning[6].

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, utilize the following self-validating workflows.

Protocol A: Optimized Biocatalytic Ethanolysis of Sucrose

This protocol balances thermodynamic water depression with kinetic enzyme stability.

• Substrate Preparation: Dissolve sucrose to a final concentration of 600 g/L in 0.025 M sodium acetate buffer. Adjust the pH to 5.5.

  • Causality: The high molarity restricts free water, limiting the hydrolytic side-reaction[2].

• Acceptor Integration: Slowly add absolute ethanol to the buffer to achieve a final concentration of exactly 30% (v/v)[1].

• Biocatalyst Addition: Introduce the FTase (e.g., A. oryzae IPT-301) at a loading rate of 10–20 U/mL[3].

• Incubation & Self-Validation: Incubate the reactor at 45°C under mild agitation.

  • Validation Checkpoint: Pull 1 mL aliquots every 30 minutes. Quench with 0.1 M Na₂CO₃[1]. Analyze via HPLC-RID (aminopropyl column, acetonitrile/water 75:25)[1]. The reaction is proceeding correctly if the stoichiometric release of glucose matches the combined formation of fructose and ethyl β -D-fructofuranoside.

• Termination: Once the ethyl fructoside peak plateaus (typically 4–8 hours depending on enzyme loading), terminate the reaction by heating to 98°C for 5 minutes[7].

Protocol B: Biological Purification of Ethyl β -D-fructofuranoside

The Problem: The end-of-reaction mixture contains glucose, fructose, unreacted sucrose, and the target ethyl fructoside. Chromatographic separation of these chemically similar sugars is notoriously laborious, requires massive volumes of organic solvents, and scales poorly[8],[9]. The Solution: Implement a selective biological "scavenging" step using specific yeast strains.

• Media Formulation: Dilute the crude, heat-killed reaction mixture to reduce ethanol toxicity, and supplement it with standard Yeast Nitrogen Base (YNB).

• Inoculation: Inoculate the mixture with a pre-culture of Hansenula polymorpha (syn. Pichia angusta) or Wickerhamomyces anomala[8],[9].

  • Causality: These specific yeasts possess intracellular α -glucosidases allowing them to rapidly metabolize glucose, fructose, and sucrose for biomass growth. However, they completely lack the extracellular β -fructofuranosidases required to cleave the alkyl-fructosyl bond[9].

• Cultivation: Incubate aerobically at 37°C and 220 rpm until HPLC monitoring confirms the complete disappearance of glucose, fructose, and sucrose[8].

• Recovery: Centrifuge the broth to pellet the yeast biomass. The resulting supernatant will contain ethyl β -D-fructofuranoside as the sole remaining organic carbohydrate[9]. Recover the pure product via lyophilization or a simple mixed-bed ion exchange polishing step[9].

References

• Fructosyltransferase Sources, Production, and Applications for Prebiotics Production IntechOpen[Link]

• SYNTHESIS AND CHARACTERIZATION OF FRUCTOSYLTRANSFERASE FROM Aspergillus oryzae IPT-301 FOR HIGH FRUCTOOLIGOSACCHARIDES PRODUCTION SciELO[Link]

• Enhancing the Heterologous Fructosyltransferase Activity of Kluyveromyces lactis: Developing a Scaled-Up Process and Abolishing Invertase by CRISPR/Cas9 Genome Editing PubMed Central (NIH)[Link]

• Investigations of the transfructosylation reaction by fructosyltransferase from B. subtilis NCIMB 11871 for the synthesis of the sucrose analogue galactosyl-fructoside PubMed (NIH)[Link]

• Fructosyltransferases: The enzymes catalyzing production of fructooligosaccharides ResearchGate[Link]

• Two-Step Production of Neofructo-Oligosaccharides Using Immobilized Heterologous Aspergillus terreus 1F-Fructosyltransferase Expressed in Kluyveromyces lactis and Native Xanthophyllomyces dendrorhous G 6 MDPI[Link]

• A Simple High-Performance Liquid Chromatography Method for the Analysis of Glucose, Glycerol, and Methanol in a Bioprocess ResearchGate[Link]

• Invertase-catalyzed reactions in alcoholic solutions Academia.edu[Link]

Sources

• 1. (PDF) Invertase-catalyzed reactions in alcoholic solutions [academia.edu]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. Investigations of the transfructosylation reaction by fructosyltransferase from B. subtilis NCIMB 11871 for the synthesis of the sucrose analogue galactosyl-fructoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fructosyltransferase Sources, Production, and Applications for Prebiotics Production | IntechOpen [intechopen.com]
• 7. Enhancing the Heterologous Fructosyltransferase Activity of Kluyveromyces lactis: Developing a Scaled-Up Process and Abolishing Invertase by CRISPR/Cas9 Genome Editing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]

preventing acid hydrolysis of ethyl beta-fructofuranoside during extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of isolating highly labile furanosides.

Ethyl β -fructofuranoside is a notoriously delicate molecule. Unlike more stable pyranosides, the five-membered furanose ring is highly susceptible to cleavage, yielding D-fructose and ethanol. This guide provides field-proven, mechanistically grounded solutions to ensure the structural integrity of your target compound during extraction.

Technical Troubleshooting & FAQs

Q1: Why is ethyl β -fructofuranoside so prone to degradation compared to other glycosides during standard extractions?

A: The vulnerability lies in the fundamental thermodynamics and steric strain of the molecule. Fructofuranosides contain a five-membered furanose ring, which exhibits significant torsional strain compared to the more thermodynamically stable six-membered pyranose ring.

During standard extractions (especially from plant matrices), endogenous organic acids lower the solvent pH. Under these acidic conditions, the glycosidic oxygen is rapidly protonated to form a conjugate acid. The strained furanose ring facilitates the rapid departure of the ethanol leaving group, forming a highly reactive oxocarbenium ion intermediate that immediately reacts with water[1]. Because of this ring strain, furanosides are cleaved at rates significantly higher than their pyranoside counterparts[2]. Therefore, extraction protocols that utilize acidified solvents—commonly employed to stabilize flavonoids or anthocyanins—will actively destroy your fructofuranoside yield.

Q2: How do temperature and pH quantitatively impact the stability of fructofuranosides?

A: The hydrolysis of fructofuranosides follows pseudo-first-order kinetics, and the rate constant is exponentially dependent on both pH and temperature. The activation energy ( Ea​ ) for the cleavage of similar fructofuranosyl bonds (like those in sucrose) is approximately 109.2 kJ/mol[3].

To illustrate the causality between your extraction parameters and compound survival, refer to the quantitative stability matrix below, extrapolated from kinetic studies on fructooligosaccharides (FOS)[4]:

Extraction pH	Temperature (°C)	Estimated Half-Life ( t1/2​ )	Dominant Degradation Pathway
3.0	80	< 10 minutes	Rapid Acid-Catalyzed Hydrolysis
4.0	60	~ 2 hours	Moderate Acid-Catalyzed Hydrolysis
6.0	25	Days	Enzymatic Cleavage (if unpasteurized)
7.5	25	> Months	Stable (Optimal Extraction Window)
10.5	50	Weeks	Base-Catalyzed Isomerization (Minor)

Q3: My extract is degrading even when I use a neutral pH solvent. Could this be enzymatic, and how do I differentiate and prevent this?

A: Yes. If your pH is strictly controlled but degradation persists, you are likely observing enzymatic cleavage by endogenous β -fructofuranosidases (invertases). These enzymes naturally occur in many plant and microbial matrices and have an optimum activity window between pH 4.5 and 6.1[5].

To differentiate: Acid hydrolysis accelerates exponentially as pH drops below 4.0, whereas enzymatic hydrolysis will peak around pH 5.5 and cease if the proteins are denatured.

To prevent this, your protocol must be a self-validating system that addresses both pathways simultaneously. You must denature the enzymes without utilizing heat (which accelerates acid hydrolysis if the pH drops) or acid (which directly cleaves the target). The optimal solution is using a high concentration of organic solvent (e.g., 70-80% ethanol) buffered to a mildly alkaline pH (7.5)[6].

Diagnostic workflow for identifying and resolving ethyl beta-fructofuranoside degradation pathways.

Q4: What is the definitive step-by-step protocol for extracting ethyl β -fructofuranoside to ensure zero cleavage?

A: To guarantee structural integrity, employ the following buffered, cold-extraction methodology. This protocol is designed as a self-validating system where each step actively prevents the conditions required for hydrolysis.

Step 1: Matrix Preparation (Enzyme Arrest)

• Flash-freeze the raw biomass using liquid nitrogen immediately upon collection.

• Lyophilize (freeze-dry) the sample. Causality: Removing water halts all endogenous enzymatic activity without applying thermal stress.

Step 2: Solvent Formulation (pH Control)

• Prepare an extraction solvent consisting of 70% Ethanol and 30% Aqueous Buffer (v/v).

• The aqueous phase must be 0.1 M Potassium Phosphate buffer adjusted to pH 7.5 . Causality: The 70% ethanol instantly precipitates endogenous β -fructofuranosidases, while the 0.1 M buffer capacity neutralizes any vacuolar organic acids released during cell lysis, keeping the environment well above the acid-hydrolysis threshold.

Step 3: Cold Extraction

• Combine the lyophilized matrix and the buffered solvent at a 1:10 (w/v) ratio.

• Perform Ultrasound-Assisted Extraction (UAE) for 20 minutes.

• Critical Validation: The extraction vessel must be submerged in an ice bath to maintain a temperature ≤ 20°C. Monitor the slurry pH continuously; if it drops below 7.0, immediately titrate with 0.1 M NaOH.

Step 4: Concentration and Recovery

• Filter the extract through a 0.45 μ m PTFE membrane.

• Concentrate the filtrate using a rotary evaporator. The water bath temperature must not exceed 35°C . Use a high-vacuum pump to ensure efficient evaporation of ethanol at this low temperature.

• Validation: Analyze the final concentrate via HPLC-RID. The absence of a free D-fructose peak confirms that the glycosidic bond remained intact throughout the workflow.

Comprehensive References

• The Acid Hydrolysis of Glycosides: I. General Conditions and the Effect of the Nature of the Aglycone ResearchGate[Link]

• THE ACID HYDROLYSIS OF GLYCOSIDES Canadian Science Publishing[Link]

• Kinetics of Hydrolysis of Fructooligosaccharides in Mineral-Buffered Aqueous Solutions: Influence of pH and Temperature ResearchGate[Link]

• Kinetics and Thermodynamics of Sucrose Hydrolysis from Real-Time Enthalpy and Heat Capacity Measurements ACS Publications[Link]

• Reactive extraction of fructose for efficient separation of sucrose-derived glucosides produced by enzymatic glycosylation Green Chemistry (RSC Publishing)[Link]

• Purification and Some Properties of β -Fructofuranosidase from Bifidobacterium adolescentis G1 Taylor & Francis[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Reactive extraction of fructose for efficient separation of sucrose-derived glucosides produced by enzymatic glycosylation - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC01408G [pubs.rsc.org]

troubleshooting co-elution issues in ethyl beta-fructofuranoside HPLC analysis

Technical Support Center: Troubleshooting Co-Elution in Ethyl β -D-Fructofuranoside HPLC Analysis

Overview: Ethyl β -D-fructofuranoside ( C8​H16​O6​ ) is a highly polar glycoside frequently analyzed in plant extracts (e.g., Morinda citrifolia, Radix Scrophulariae) and fermentation broths[1],[2]. Due to its high hydrophilicity and the absence of a conjugated π -system, researchers frequently encounter two major analytical hurdles: co-elution (especially with other saccharides like sucrose, glucose, and its α -anomer) and poor detector response . This guide provides mechanistic troubleshooting and validated protocols to resolve these issues.

Part 1: Diagnostic Workflows & Causality

Why does co-elution happen with ethyl β -fructofuranoside? As an Application Scientist, diagnosing this requires looking at the causality behind the separation chemistry:

• Stationary Phase Mismatch (The Void Volume Problem): On standard C18 (Reversed-Phase) columns, highly polar sugars and glycosides fail to partition effectively into the hydrophobic stationary phase. Fast eluting methods on these columns often result in the co-elution of carbohydrates and polar compounds at or near the void volume ( t0​ )[3].

• Isomeric Interference: Plant extracts often contain a mixture of α -D-fructofuranose, β -D-fructofuranose, ethyl α -D-fructofuranoside, and ethyl β -D-fructofuranoside[2]. These structural isomers have nearly identical polarities and hydrodynamic volumes, making separation on standard phases extremely difficult without optimized column chemistry.

• Detector-Induced "Apparent" Co-elution: Because ethyl β -fructofuranoside lacks a strong chromophore, UV detection is forced down to the 200–210 nm range[4]. At these wavelengths, mobile phase solvents (like methanol) and trace organic impurities absorb strongly, creating overlapping peaks and baseline anomalies that falsely present as analyte co-elution.

Diagnostic Logic Tree

Diagnostic workflow for resolving ethyl β-fructofuranoside co-elution.

Part 2: Frequently Asked Questions (FAQs)

Q1: My ethyl β -fructofuranoside peak is co-eluting with glucose and sucrose at the void volume on a C18 column. How do I retain it? A: Standard reversed-phase (RP) systems lack the hydrophobicity to retain highly polar carbohydrates, leading to co-elution[3]. Solution: Switch your separation mode to Hydrophilic Interaction Liquid Chromatography (HILIC) or use a dedicated Amino ( NH2​ ) column . In HILIC, the stationary phase is polar (e.g., amide, diol), and the mobile phase is highly organic (typically >70% acetonitrile). A water-enriched layer forms on the stationary phase, allowing polar compounds like ethyl β -fructofuranoside to partition into the water layer and retain effectively.

Q2: I am using UV detection at 205 nm, but the baseline drift is severe, and matrix peaks are co-eluting with my analyte. What are my options? A: At 205 nm, almost all organic compounds containing double bonds, dissolved oxygen, and mobile phase modifiers absorb UV light, leading to severe matrix interference[4]. Solution 1 (Detector Change): Switch to an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) . These detectors are mass-dependent and do not rely on chromophores, making them ideal for sugars and glycosides. Solution 2 (Derivatization): If you must use a UV detector, perform a pre-column derivatization using 1-phenyl-3-methyl-5-pyrazolone (PMP). PMP adds a strong UV chromophore (detectable at ~245 nm) and increases hydrophobicity, which allows for excellent separation on standard C18 columns and resolves co-elution[5].

Q3: How do I separate ethyl β -D-fructofuranoside from ethyl α -D-fructofuranoside? A: Anomeric separation requires high theoretical plates and specific stationary phase interactions. Solution: Use a specialized carbohydrate column (e.g., calcium- or lead-form cation exchange columns) operated at elevated temperatures (80–85°C) to speed up mass transfer, or use a high-efficiency HILIC column at lower temperatures (20–25°C) to maximize the subtle stereochemical differences in hydrogen bonding. Additionally, employing Solid Phase Extraction (SPE) prior to injection is highly recommended to remove less polar compounds that might co-elute and disrupt the local column chemistry[6].

Part 3: Standardized Experimental Protocols

To ensure reproducible separation of ethyl β -fructofuranoside from complex fermentation broths or plant extracts[1], follow this self-validating HILIC-ELSD protocol. This protocol acts as a self-validating system: the SPE cleanup isolates the polar fraction, while the HILIC-ELSD combination guarantees that any observed peaks are mass-dependent and free from UV-solvent artifacts.

Protocol: HILIC-ELSD Method for Ethyl β -Fructofuranoside

1. Sample Preparation (SPE Cleanup) Rationale: Removes hydrophobic interferences that can foul the HILIC column and cause unexpected co-elution[6].

• Step 1: Condition a C18 SPE cartridge with 5 mL Methanol, followed by 5 mL LC-MS grade Water.

• Step 2: Load 1 mL of the aqueous sample extract onto the cartridge.

• Step 3: Collect the flow-through (this contains the highly polar ethyl β -fructofuranoside).

• Step 4: Wash the cartridge with 2 mL of 5% Methanol in Water and pool with the flow-through.

• Step 5: Lyophilize the pooled fraction and reconstitute in 75% Acetonitrile / 25% Water prior to injection.

2. Chromatographic Conditions

• Column: Amide-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 10 mM Ammonium Formate in Water (Adjusted to pH 3.0 with Formic Acid). Note: Low pH suppresses silanol ionization, reducing peak tailing.

• Mobile Phase B: 100% Acetonitrile.

• Gradient:

  • 0-2 min: 85% B (Isocratic hold to trap the analyte)

  • 2-10 min: 85% B → 60% B (Elution of fructofuranosides)

  • 10-12 min: 60% B → 50% B (Column wash)

  • 12-15 min: 85% B (Re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

3. ELSD Parameters

• Drift Tube Temperature: 40°C.

• Nebulizer Gas (Nitrogen) Pressure: 3.5 bar.

• Gain: Set according to expected concentration (typically 10-50).

Step-by-step sample preparation and HILIC-ELSD analytical workflow.

Part 4: Quantitative Data & Column Comparison

Selecting the right column is the most critical factor in preventing co-elution. The table below summarizes the performance of different stationary phases for ethyl β -fructofuranoside analysis.

Column Type	Retention Mechanism	Typical Retention Time ( tR​ )	Susceptibility to Co-elution	Recommended Detector
C18 (Reversed-Phase)	Hydrophobic Interaction	1.5 - 2.5 min (Void)	High (Co-elutes with salts, polar organics)	UV (205 nm) - Not Recommended
Amino ( NH2​ )	Normal Phase / HILIC	8.0 - 12.0 min	Low (Good separation from matrix)	RID or ELSD
Amide-HILIC	Hydrogen Bonding / Partitioning	10.0 - 15.0 min	Very Low (Resolves isomers)	ELSD / CAD / MS
Cation-Exchange (Ca2+)	Ligand Exchange / Size Exclusion	15.0 - 20.0 min	Medium (May co-elute with specific alcohols)	RID

References

• Title: A Simple High-Performance Liquid Chromatography Method for the Analysis of Glucose, Glycerol, and Methanol in a Bioprocess Source: ResearchGate URL
• Title: Distribution of betulinic acid in plant kingdom: A mini review Source: ResearchGate URL
• Title: Chemical constituents from noni (Morinda citrifolia L.)
• Title: Simultaneous Quantification of Carbohydrates, Alcohols, and Toxic Components in a Bio-Based Medium Using Dual-Detection HPLC Analysis Source: SCIRP URL
• Title: Liquid Chromatography Analysis of Common Nutritional Components, in Feed and Food Source: MDPI URL
• Source: PMC (NIH)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Quantification of Carbohydrates, Alcohols, and Toxic Components in a Bio-Based Medium Using Dual-Detection HPLC Analysis [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Aqueous Stability of Ethyl β-D-Fructofuranoside (EBFF)

Welcome to the Application Support Center. This guide is designed for researchers, formulators, and drug development professionals working with Ethyl β-D-fructofuranoside (EBFF) . Fructofuranosides are notoriously labile in aqueous environments. This document synthesizes field-proven methodologies, mechanistic causality, and validated protocols to help you troubleshoot degradation issues and formulate highly stable EBFF solutions.

Part 1: The Mechanistic Causality of EBFF Instability

To stabilize EBFF, one must first understand why it degrades. EBFF is a glycoside where the aglycone (ethanol) is attached to the anomeric C-2 carbon of a fructose ring.

The primary pathway of degradation is specific acid-catalyzed hydrolysis . When the solution pH drops below 6.0, the exocyclic glycosidic oxygen is protonated. This leads to the departure of ethanol and the formation of an oxocarbenium ion intermediate[1]. Because the anomeric carbon in fructose is bonded to two other carbons (C-1 and C-3), the resulting intermediate is a tertiary oxocarbenium ion . This tertiary state is significantly more stable than the secondary ions formed by standard glucopyranosides, which drastically lowers the activation energy required for bond cleavage[1]. Consequently, EBFF and other fructofuranosides degrade rapidly under acidic conditions, following pseudo-first-order kinetics[2].

Figure 1: Acid-catalyzed hydrolysis mechanism of Ethyl β-D-fructofuranoside.

Part 2: Frequently Asked Questions (FAQs)

Q: Why does my EBFF rapidly degrade in standard acetate buffer (pH 4.5)? A: Fructofuranosides undergo rapid specific acid catalysis at pH levels below 5.0[2]. The protonation of the glycosidic oxygen facilitates the departure of the ethanol aglycone, forming the highly stable tertiary oxocarbenium ion discussed above[1]. To prevent this, formulate your solutions in neutral or slightly alkaline buffers (pH 7.0–8.5), where the hydrolysis rate is virtually negligible at room temperature[1].

Q: Does temperature significantly impact the stability of EBFF at neutral pH? A: Yes. Although EBFF is highly stable at neutral pH at room temperature, elevated temperatures will accelerate spontaneous cleavage. The degradation kinetics strictly follow the Arrhenius equation[2]. For long-term storage, maintaining the solution at 4°C or -20°C is required to minimize thermal kinetic energy.

Q: We observed unexpected EBFF loss at pH 7.5. What could be the cause? A: If pH and temperature are strictly controlled, the most likely culprit is enzymatic degradation. Environmental microbes can secrete β-D-fructofuranosidases (invertases), which selectively and rapidly hydrolyze β-D-fructofuranosyl linkages[3]. These enzymes typically exhibit optimal catalytic activity in slightly acidic to neutral environments (pH 5.5–8.0)[3]. Ensure your aqueous solutions are sterilized via 0.22 µm filtration immediately after preparation.

Part 3: Troubleshooting Guide

Q: How do I diagnose and resolve rapid EBFF degradation in my experimental workflow? A: Follow this systematic diagnostic workflow to isolate the root cause of instability:

Figure 2: Step-by-step troubleshooting workflow for diagnosing EBFF instability.

Part 4: Quantitative Data Presentation

The table below summarizes the kinetic stability of fructofuranosides across various environmental conditions. Because EBFF acts as an intermediate in fructose hydrolysis[4], its kinetic behavior closely mirrors that of structural analogs like sucrose and fructooligosaccharides.

Table 1: Comparative Kinetic Stability of Fructofuranosides in Aqueous Solutions (Data extrapolated from structural analogs)[1][2]

pH Level	Temperature (°C)	Estimated Half-Life (t½)	Primary Degradation Mechanism
4.0	80	< 1 Hour	Specific Acid-Catalyzed Hydrolysis
4.0	25	~ 30 Days	Specific Acid-Catalyzed Hydrolysis
7.0	80	> 100 Hours	Spontaneous Cleavage
7.0	25	> 400 Years	Spontaneous Cleavage
9.0	25	> 400 Years	Base-Catalyzed (Negligible)

Part 5: Standardized Methodologies

Protocol 1: Formulation of High-Stability EBFF Aqueous Solutions

This protocol ensures the chemical and biological stability of EBFF for long-term experimental use.

• Matrix Selection: Prepare a 50 mM Potassium Phosphate buffer.

• pH Adjustment: Titrate the buffer to pH 7.5 ± 0.2 using 1M KOH. (Causality: Maintaining a slightly alkaline pH completely suppresses the formation of the oxocarbenium ion intermediate).

• Solubilization: Slowly add EBFF powder to the buffer under gentle magnetic stirring. Do not exceed 40°C during dissolution. (Causality: Excessive heat accelerates spontaneous cleavage).

• Sterilization: In a biosafety cabinet, pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter into sterile vials. (Causality: Physical removal of environmental microbes prevents the introduction of β-D-fructofuranosidases).

• Storage: Store working aliquots at 4°C and long-term stocks at -20°C.

• Self-Validation Step: Withdraw a 100 µL aliquot immediately post-filtration (t=0) and another after 24 hours at room temperature. Analyze both via HPLC-RI. A peak area variance of < 1% validates the stability of the formulation matrix.

Protocol 2: Kinetic Stability Assay (Accelerated Degradation)

Use this protocol to empirically determine the degradation rate of your specific EBFF batch under thermal stress.

• Sample Preparation: Prepare 10 mM EBFF in three distinct buffers: pH 4.0 (Acetate), pH 7.0 (Phosphate), and pH 9.0 (Borate).

• Thermal Stress: Seal the vials and incubate them in a thermomixer set to 80°C.

• Time-Course Sampling: Withdraw 100 µL aliquots at t=0, 30, 60, and 120 minutes.

• Reaction Quenching: Immediately transfer the withdrawn aliquots to an ice bath. Neutralize the pH 4.0 samples by adding an equimolar amount of 0.1 M NaOH. (Causality: Rapid thermal cooling combined with neutralization instantly halts pseudo-first-order hydrolysis, preserving an accurate kinetic snapshot).

• Quantification: Analyze the samples using High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) to quantify remaining EBFF and released D-fructose.

• Self-Validation Step: Run a parallel assay using 10 mM Sucrose as a positive control. Sucrose must exhibit rapid, predictable degradation at pH 4.0[2]. If the sucrose control remains intact, recalibrate the thermomixer and verify the buffer pH before proceeding.

References

• Efficient Degradation for Raffinose and Stachyose of a β-D-Fructofuranosidase and Its New Function to Improve Gel Properties of Coagulated Fermented-Soymilk. MDPI Foods, 2023.[Link]

• Kinetics of hydrolysis of fructooligosaccharides in mineral-buffered aqueous solutions: influence of pH and temperature. PubMed (Journal of Agricultural and Food Chemistry), 2003.[Link]

• Reaction Pathway Analysis of Ethyl Levulinate and 5-Ethoxymethylfurfural from d-Fructose Acid Hydrolysis in Ethanol. ACS Energy & Fuels, 2015.[Link]

• Rates of Spontaneous Cleavage of Glucose, Fructose, Sucrose, and Trehalose in Water, and the Catalytic Proficiencies of Invertase and Trehalase. PubMed Central (J Am Chem Soc), 1998.[Link]

Sources

• 1. Rates of Spontaneous Cleavage of Glucose, Fructose, Sucrose, and Trehalose in Water, and the Catalytic Proficiencies of Invertase and Trehalas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of hydrolysis of fructooligosaccharides in mineral-buffered aqueous solutions: influence of pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

optimizing enzyme immobilization for ethyl beta-fructofuranoside production

Welcome to the Biocatalysis Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers and drug development professionals through the biochemical and engineering nuances of synthesizing ethyl β -D-fructofuranoside (ethyl fructoside).

This process relies on the invertase/fructosyltransferase-catalyzed ethanolysis of sucrose[1]. Because β -fructofuranosidases evolved to hydrolyze sucrose in aqueous environments, forcing the enzyme to accept ethanol as a nucleophile requires precise thermodynamic control and robust enzyme immobilization. Below, you will find mechanistic insights, troubleshooting guides, self-validating protocols, and empirical data to optimize your biocatalytic workflows.

Part 1: Mechanistic Overview & Reaction Pathway

To synthesize ethyl β -D-fructofuranoside, the enzyme must perform a transfructosylation reaction where ethanol outcompetes water as the fructosyl acceptor. Free enzymes rapidly denature in high concentrations of organic solvents. Immobilization rigidifies the enzyme's three-dimensional structure, preventing solvent-induced unfolding and shifting the kinetic equilibrium toward the desired alkyl glycoside.

Caption: Figure 1: Reaction pathway of sucrose ethanolysis vs. hydrolysis catalyzed by β-fructofuranosidase.

Part 2: Troubleshooting Guide & FAQs

Q: My reaction yields high amounts of glucose and fructose, but very little ethyl β -D-fructofuranoside. How do I shift the equilibrium? Causality: β -fructofuranosidases naturally catalyze the hydrolysis of sucrose. When the thermodynamic water activity ( aw​ ) in your reactor is too high, water outcompetes ethanol as the nucleophilic acceptor, leading to hydrolysis rather than transfructosylation[2]. Solution: Reduce the water content by utilizing highly concentrated sucrose solutions (e.g., >40% w/v) and optimizing the ethanol-to-water ratio. Because high ethanol concentrations can strip the essential hydration shell from the enzyme, you must use a robustly immobilized biocatalyst (see Protocol 1) to maintain structural integrity in this low-water environment.

Q: The enzyme loses activity rapidly upon the addition of ethanol. How can I prevent solvent-induced denaturation? Causality: Organic solvents like ethanol disrupt the hydrophobic interactions and hydrogen bonds that maintain the enzyme's tertiary structure, leading to rapid unfolding and active site deformation. Solution: Employ multipoint covalent immobilization. Rigidifying the enzyme on a support like glutaraldehyde-functionalized silica gel[3] or chitosan[4] physically restricts conformational changes. Alternatively, entrapment in Polyvinyl Alcohol (PVA) hydrogels provides a hydrophilic protective microenvironment that shields the enzyme from solvent stress[5].

Q: I am experiencing significant enzyme leaching during repeated batch cycles. What is the root cause? Causality: If you are relying on physical adsorption, the weak Van der Waals forces and ionic bonds are easily disrupted by the mechanical shear of reactor agitation and the solvating power of ethanol. Solution: Switch to covalent binding. Ensure your carrier is properly activated with a bifunctional cross-linker (like glutaraldehyde) to form stable Schiff bases with the surface amine groups (e.g., lysine residues) of the enzyme[3].

Q: How do I efficiently separate the unreacted sugars from the final ethyl fructoside product? Causality: Chromatographic purification of alkyl glycosides from sugar mixtures is notoriously laborious, difficult to scale, and requires heavy use of organic solvents[1]. Solution: Utilize a biological purification step. Certain yeast strains, such as Hansenula polymorpha or Wickerhamomyces anomala, possess intracellular α -glucosidases but lack the ability to hydrolyze ethyl β -D-fructofuranoside. Aerobic cultivation of these yeasts on your reaction supernatant will selectively metabolize the contaminating glucose, fructose, and sucrose, leaving pure ethyl fructoside in the broth[1].

Part 3: Standard Operating Protocols (SOPs)

Protocol 1: Self-Validating Multipoint Covalent Immobilization

This protocol utilizes glutaraldehyde-activated silica to ensure high solvent tolerance.

• Carrier Activation: Suspend 5 g of aminated silica gel in 50 mL of 0.1 M sodium phosphate buffer (pH 7.0). Add glutaraldehyde to a final concentration of 2% (v/v). Incubate at 25°C for 2 hours under gentle orbital shaking to generate reactive aldehyde groups. Wash thoroughly with distilled water to remove unreacted glutaraldehyde.

• Enzyme Coupling: Add the activated silica to 50 mL of β -fructofuranosidase solution (e.g., 10 mg/mL protein in 0.1 M sodium acetate buffer, pH 5.5). Incubate at 4°C for 18 hours to allow Schiff base formation[3].

• Washing & Self-Validation: Filter the biocatalyst and wash with 1 M NaCl (to disrupt weak ionic interactions), followed by standard buffer.

  • Validation Step: Perform a 3,5-dinitrosalicylic acid (DNS) assay[6] on the final wash filtrate. If the filtrate shows >5% of the initial reducing sugar generation activity, your washing is incomplete, or the carrier is oversaturated. Continue washing until the filtrate is enzymatically inert. This guarantees that all subsequent reactor activity comes strictly from covalently bound enzyme, preventing false-positive conversion rates.

Caption: Figure 2: Step-by-step workflow for the multipoint covalent immobilization of the biocatalyst.

Protocol 2: Ethanolysis Reaction Setup

• Substrate Preparation: Prepare a highly concentrated sucrose solution (50% w/v) in 0.1 M sodium acetate buffer (pH 5.5). Slowly add absolute ethanol to achieve a final concentration of 20-30% (v/v), ensuring the sucrose does not precipitate.

• Biocatalysis: Add 1 g of the immobilized biocatalyst (from Protocol 1) per 50 mL of the substrate mixture. Incubate at 50°C (immobilization increases the thermal stability limit[3]) under continuous agitation (150 rpm) for 24–48 hours.

• Mass Balance Validation: Quantify the depletion of sucrose and the appearance of reducing sugars (glucose/fructose) via HPLC. The molar amount of glucose produced must equal the sum of fructose (from hydrolysis) and ethyl fructoside (from ethanolysis). A deviation of >5% indicates side reactions or evaporative solvent loss.

Part 4: Quantitative Data & Carrier Selection

Selecting the correct carrier dictates the balance between mass transfer efficiency, solvent tolerance, and operational half-life.

Carrier Material	Immobilization Strategy	Retained Transfructosylation Activity (%)	Thermal Stability Limit	Key Advantage
Glutaraldehyde-Functionalized Silica	Covalent Binding	~100% (Relative to max)	50 °C (stable for 30 days)	Exceptional resistance to pH shifts and thermal denaturation[3].
Polyvinyl Alcohol (PVA) Hydrogel	Entrapment	>80% Encapsulation Efficiency	~40 °C	Provides a highly hydrated protective microenvironment against solvent stress[5].
Relizyme™ EP403/IDA-Cu	Affinity / Covalent	55% – 98%	Highly stable	Yields up to a 53-fold increase in thermal stabilization[2].
Chitosan + Glutaraldehyde	Covalent Binding	54%	Moderate	Excellent biocompatibility and reusability for food-grade applications[4].

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 2. researchgate.net [researchgate.net]
• 3. Immobilization of a Fungal Fructosyltransferase onto Silica Gel and Glutaraldehyde-Functionalized Silica Gel for Biocatalytic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Immobilization of the β-fructofuranosidase from Xanthophyllomyces dendrorhous by Entrapment in Polyvinyl Alcohol and It… [ouci.dntb.gov.ua]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Resolving Low LC-MS Ionization Efficiency for Ethyl β-Fructofuranoside

Welcome to the Advanced Application Support Center. This guide is designed for analytical scientists and drug development professionals struggling with the quantification of ethyl β-fructofuranoside (and similar alkyl glycosides) via Liquid Chromatography-Mass Spectrometry (LC-MS).

Because neutral carbohydrates lack readily ionizable functional groups, standard Electrospray Ionization (ESI) protocols often fail. This guide bypasses generic advice to provide mechanistic causality, validated adduct-formation strategies, and self-validating experimental protocols.

Diagnostic Workflow

Diagnostic workflow for resolving low LC-MS ionization of ethyl β-fructofuranoside.

Core Troubleshooting Guide

Q1: Why does ethyl β-fructofuranoside exhibit virtually no signal in standard positive ESI ([M+H]+)? Causality: Ethyl β-fructofuranoside (Exact Mass: 208.09 Da) is a neutral, highly polar alkyl glycoside. It lacks basic functional groups (such as primary amines) that possess a high proton affinity. In standard acidic mobile phases (e.g., 0.1% formic acid), the excess protons do not efficiently transfer to the hydroxyl groups of the sugar ring. Consequently, the formation of the protonated molecule[M+H]+ is thermodynamically unfavorable compared to the protonation of the solvent or matrix components, leading to extremely low ionization efficiency (1[1]).

Q2: If [M+H]+ is unachievable, how can I force ionization without resorting to complex derivatization? Causality: The most robust strategy for neutral glycosides is adduct formation . By introducing specific mobile phase modifiers, you can drive the formation of coordination complexes rather than relying on protonation.

• Positive Mode: Adding volatile ammonium salts (e.g., 1–5 mM ammonium formate) facilitates the formation of the[M+NH4]+ adduct (m/z 226.1). Ammonium salts provide a constant supply of NH4+, outcompeting ubiquitous trace sodium and stabilizing the signal for reproducible quantification (2[2]).

• Negative Mode: Adding a weak acid or halogen salt can promote [M+HCOO]- (m/z 253.1) or [M+Cl]- (m/z 243.1).

Q3: My compound elutes at 1.5 minutes on a standard C18 column, and the signal is erratic. Is this related to ionization? Causality: Yes. This is a classic case of matrix-induced ion suppression . Due to its high hydrophilicity, ethyl β-fructofuranoside is poorly retained on reversed-phase (RPLC) columns and elutes in the void volume alongside endogenous salts and unretained matrix components. These components compete for charge on the droplet surface during the ESI process, suppressing your analyte's signal (3[3]). Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC retains polar compounds using an aqueous-organic partition mechanism. Crucially, HILIC mobile phases are highly organic (typically >70% acetonitrile). High organic content significantly lowers droplet surface tension, accelerating desolvation and exponentially increasing ESI efficiency (4[4]).

Experimental Protocols

Protocol A: Mobile Phase Optimization for [M+NH4]+ Adduct Formation

This protocol establishes a stable environment for ammonium adduction, bypassing the erratic nature of ambient sodium adduction.

• Aqueous Phase (Mobile Phase A) Preparation: Dissolve LC-MS grade ammonium formate in strictly LC-MS grade water to achieve a final concentration of 2 mM. Add 0.1% formic acid to buffer the pH (~pH 3.5).

• Organic Phase (Mobile Phase B) Preparation: Add 2 mM ammonium formate and 0.1% formic acid to LC-MS grade Acetonitrile. (Note: Ensure the salt is fully dissolved; sonicate for 10 minutes).

• Source Equilibration: Flush the LC-MS system with the new mobile phases at 50% B for at least 30 minutes to displace residual sodium/potassium ions from the lines and column.

• System Suitability & Validation Check: Inject a 100 ng/mL standard of ethyl β-fructofuranoside. Extract the ion chromatograms for both [M+NH4]+ (m/z 226.1) and [M+Na]+ (m/z 231.1).

  • Validation Rule: If the Area Ratio of [M+Na]+ /[M+NH4]+ exceeds 0.15, the system is still contaminated with alkali metals. Do not proceed with quantification. Flush the system with 50:50 Methanol:Water overnight before re-attempting.

Protocol B: HILIC-MS/MS Method Setup for Glycosides

This protocol shifts the analyte out of the suppression zone while maximizing desolvation efficiency.

• Column Selection: Install an Amide- or Zwitterionic-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Gradient Design: Start the gradient at 95% Mobile Phase B (Acetonitrile with 2mM NH4FA) and 5% Mobile Phase A (Water with 2mM NH4FA). Ramp down to 60% B over 5 minutes.

• Source Optimization: Because the eluent is highly organic, lower the ESI capillary voltage (e.g., 2.0 - 2.5 kV) to prevent corona discharge, and increase the desolvation gas temperature to 350°C to rapidly evaporate the acetonitrile.

• System Suitability & Validation Check: Calculate the retention factor ( k′ ).

  • Validation Rule: k′=(tR​−t0​)/t0​ . If k′<2.0 , the initial aqueous content is too high, risking co-elution with the void volume. Adjust the starting gradient to 98% B until k′>2.0 is achieved.

Adduct Selection & Quantitative Data Matrix

Understanding the behavior of different adducts is critical for method development. The table below summarizes the ionization characteristics of ethyl β-fructofuranoside (Exact Mass: 208.09 Da) across various ESI states.

Adduct Type	Precursor m/z	MS1 Sensitivity	MS/MS (MRM) Utility	Mechanistic Notes
[M+H]+	209.1	Very Low	Poor	Fails due to low proton affinity of hydroxyl groups.
[M+NH4]+	226.1	High	Excellent	Readily loses NH3 in the collision cell, yielding rich, predictable product ions for MRM.
[M+Na]+	231.1	Very High	Poor	Highly stable complex; resists fragmentation. Requires excessive collision energy.
[M+HCOO]-	253.1	Moderate	Moderate	Useful alternative if positive mode background noise is prohibitively high.
[M+Cl]-	243.1	Moderate	Good	Requires post-column addition of chlorinated solvents (e.g., chloroform).

Frequently Asked Questions (FAQs)

FAQ 1: Why shouldn't I just use sodium adducts ([M+Na]+) if they give the highest MS1 signal? Causality: While sodium adducts form readily due to trace sodium in glassware and solvents, they are incredibly stable. In a tandem MS (MS/MS) collision cell, the energy required to fragment a sodium adduct often exceeds the energy required to shatter the sugar ring completely, leading to poor, non-reproducible product ion spectra (5[5]). Ammonium adducts are preferred because they easily donate a proton during collision-induced dissociation (CID), yielding predictable fragments.

FAQ 2: Can I use Atmospheric Pressure Chemical Ionization (APCI) instead of ESI? Causality: Yes, but with caveats. While APCI is less susceptible to matrix effects, carbohydrates are thermally labile and can degrade at the high vaporizer temperatures required for APCI. If APCI is necessary, post-column introduction of trace chlorinated solvents to promote chloride attachment [M+Cl]- in negative mode is a proven workaround to avoid thermal degradation while boosting signal (1[1]).

FAQ 3: Does the quality of my organic solvent really matter for this specific assay? Causality: Absolutely. LC-MS grade solvents are mandatory. Lower-grade solvents contain trace alkali metals (Na+, K+) that will forcefully shift your carefully optimized [M+NH4]+ signal into uncontrollable [M+Na]+ and [M+K]+ populations. This splits your ion current across multiple m/z channels, destroying both sensitivity and quantitative reproducibility (6[6]).

References

• Source: chromatographyonline.
• Source: advion.
• Source: chromatographyonline.
• Title: Pitfalls in LC-MS(-MS)
• Title: Electrospray Ionization (ESI)
• Source: escholarship.

Sources

• 1. advion.com [advion.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Making sure you're not a bot! [gtfch.org]
• 6. escholarship.org [escholarship.org]

Reference Data & Comparative Studies

ethyl beta-fructofuranoside vs methyl beta-fructofuranoside structural comparison

Structural and Functional Comparison: Ethyl β -D-Fructofuranoside vs. Methyl β -D-Fructofuranoside

As drug development and functional food research pivot toward highly specific glycosidic compounds, alkyl fructosides have emerged as critical stable intermediates, prebiotics, and bioactive reference standards. Among these, methyl β -D-fructofuranoside and ethyl β -D-fructofuranoside are the two most prominent short-chain variants. Both are naturally occurring compounds found in medicinal plants such as Morinda citrifolia (Noni) [1], but they are increasingly synthesized in vitro for pharmaceutical applications.

This guide provides an objective, data-driven comparison of their structural properties, performance metrics, and the self-validating enzymatic protocols required for their synthesis.

Structural & Physicochemical Comparison

At their core, both compounds feature a β -D-fructofuranose ring. Their functional divergence stems entirely from the alkyl substitution at the anomeric carbon (C2). This single-carbon difference in the alkyl chain (methoxy vs. ethoxy) fundamentally alters their lipophilicity, steric hindrance, and subsequent interaction with biological targets.

Quantitative Data Summary

Parameter	Methyl β -D-Fructofuranoside	Ethyl β -D-Fructofuranoside
CAS Registry Number	13403-14-0	1820-84-4
Molecular Formula	C₇H₁₄O₆	C₈H₁₆O₆
Molecular Weight	194.18 g/mol	208.21 g/mol
Anomeric Substituent	Methoxy (–OCH₃)	Ethoxy (–OCH₂CH₃)
Hydrophobicity (XLogP3)	-1.6	-1.2
Topological Polar Surface Area	99.4 Ų	99.4 Ų
Primary Bioactivity Profile	Antioxidant marker [1]	Anti-tumor cell migration[2]

Performance Insights:

• Lipophilicity: The ethyl variant (XLogP3 = -1.2) is slightly more lipophilic than the methyl variant (XLogP3 = -1.6)[3][4]. This enhanced lipophilicity improves the ethyl variant's membrane permeability, making it a superior candidate for intracellular drug delivery studies.

• Hydrolytic Stability: The increased electron-donating nature and steric bulk of the ethoxy group provide ethyl β -D-fructofuranoside with marginally higher stability against spontaneous hydrolysis in mildly acidic aqueous environments compared to its methyl counterpart.

Mechanistic Pathway: Why Enzymatic Synthesis?

Chemical synthesis of alkyl furanosides is notoriously non-selective, yielding a chaotic thermodynamic mixture of α / β furanosides and pyranosides that are nearly impossible to isolate efficiently.

To achieve absolute stereocontrol, we utilize enzymatic transfructosylation catalyzed by β -fructofuranosidase (invertase).

The Causality of Kinetic Control: In an aqueous environment, invertase naturally hydrolyzes sucrose into glucose and fructose. However, by saturating the reaction matrix with an alcohol acceptor (methanol or ethanol), we shift the reaction from thermodynamic control (hydrolysis) to kinetic control (transfructosylation). The alcohol outcompetes water in the nucleophilic attack on the fructosyl-enzyme intermediate, yielding the pure β -anomer of the alkyl fructofuranoside.

Fig 1: Enzymatic transfructosylation pathway for alkyl β-D-fructofuranoside synthesis.

Experimental Protocol: A Self-Validating System

Even with enzymatic precision, the final reaction broth contains the target alkyl fructoside alongside unreacted sucrose, and byproduct glucose and fructose. Standard chromatography struggles to separate these due to their identical functional groups and overlapping polarities.

To solve this, we employ a Self-Validating Biopurification Workflow using the yeast Hansenula polymorpha [5].

The Causality of Biopurification: H. polymorpha possesses an α -glucosidase to cleave sucrose and active transporters to internalize glucose and fructose. Crucially, it lacks the specific enzyme required to hydrolyze the synthetic β -fructofuranosidic bond of our target product. The yeast acts as an aggressive, highly selective biological filter. The system is self-validating: when the yeast ceases exponential growth, all contaminating sugars have been consumed, guaranteeing product purity without complex solvent extraction.

Fig 2: Self-validating biopurification workflow utilizing selective yeast metabolism.

Step-by-Step Methodology (Ethyl β -D-Fructofuranoside)

• Reaction Setup: Dissolve 300 g/L of sucrose in a 15% (v/v) aqueous ethanol solution (Substitute with methanol for the methyl variant).

• Biocatalysis: Introduce 50 U/mL of Saccharomyces cerevisiae invertase. Incubate the mixture at 30°C and pH 5.0 for 48 hours under continuous agitation (150 rpm).

• Enzyme Deactivation: Terminate the reaction by heating the mixture to 95°C for 10 minutes, permanently denaturing the invertase.

• Biopurification: Dilute the reaction mixture with a sterile mineral medium until the total sugar concentration drops below 50 g/L (to prevent osmotic stress). Inoculate with a pre-culture of Hansenula polymorpha (or Wickerhamomyces anomala [2]).

• Incubation & Validation: Cultivate aerobically at 30°C. Monitor the broth via HPLC-RID. The protocol validates itself when the chromatogram shows the complete disappearance of the glucose, fructose, and sucrose peaks (typically 24–36 hours), leaving a singular peak for ethyl β -D-fructofuranoside.

• Recovery: Centrifuge at 8,000 × g for 15 minutes to pellet the yeast biomass. Pass the clarified supernatant through a mixed-bed ion exchange resin to strip away salts and organic acids. Lyophilize the eluate to yield the pure compound.

Conclusion & Alternative Selection

When choosing between these two variants for research:

• Select Methyl β -D-fructofuranoside when establishing baseline parameters for glycosidase specificity, or when recreating the exact phytochemical profile of Morinda citrifolia extracts for antioxidant assays.

• Select Ethyl β -D-fructofuranoside for advanced drug development (e.g., cell migration inhibition) or prebiotic formulation, as its higher lipophilicity and steric stability offer superior performance in complex physiological environments.

By abandoning traditional chemical synthesis in favor of kinetically controlled enzymatic transfructosylation and biological purification, researchers can achieve >98% purity with a highly scalable, self-validating methodology.

References

• Su, B. N., et al. "Chemical constituents of the fruits of Morinda citrifolia (Noni) and their antioxidant activity." PubMed / National Center for Biotechnology Information. URL: [Link]

• Chen, X., et al. "Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process." Bioresource Technology. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 128889, Methyl beta-D-fructofuranoside." PubChem. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11769694, Ethyl beta-D-fructofuranoside." PubChem. URL:[Link]

• van der Heijden, A. M., et al. "Use of the yeast Hansenula polymorpha to remove contaminating sugars from ethyl beta-D-fructofuranoside produced during sucrose ethanolysis catalysed by invertase." Journal of Bioscience and Bioengineering, 87.1 (1999): 82-86. URL:[Link]

mass spectrometry fragmentation pattern validation of ethyl beta-fructofuranoside

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of distinguishing closely related isomeric glycosides. Ethyl β-D-fructofuranoside—a rare alkyl glycoside often isolated from fermented botanical sources like Morinda citrifolia (Noni)[1]—presents a unique structural validation challenge. Because the furanose ring is highly labile and prone to isomerization into the pyranose form or the α-anomer, relying solely on precursor mass or low-resolution fragmentation is analytically insufficient.

To definitively validate the fragmentation pattern of ethyl β-D-fructofuranoside, we must look beyond standard Collision-Induced Dissociation (CID) and evaluate High-Resolution Mass Spectrometry (HRMS) platforms utilizing Higher-energy Collisional Dissociation (HCD). This guide objectively compares the performance of Orbitrap HCD, Q-TOF CID, and Triple Quadrupole (QqQ) platforms, providing a self-validating experimental framework for structural elucidation.

The Mechanistic Causality of Glycoside Fragmentation

The structural validation of ethyl β-D-fructofuranoside (Exact Mass: 208.0947 Da; Formula: C₈H₁₆O₆) relies on mapping two distinct fragmentation domains:

• Glycosidic Bond Cleavage (Low Energy): The O-glycosidic bond connecting the ethyl aglycone to the fructose moiety is the weakest bond. Low-energy fragmentation yields the loss of the ethanol aglycone (-46.04 Da), producing a characteristic fructosyl oxonium ion at m/z 163.06[2].

• Cross-Ring Cleavage (High Energy): To prove the molecule is a furanoside (5-membered ring) rather than a pyranoside (6-membered ring), we must shatter the sugar ring itself. This requires higher activation energy to induce the loss of formaldehyde (-30 Da) and sequential water losses (-18 Da), yielding diagnostic low-mass fragments like m/z 113.02 and 85.02.

The Platform Bottleneck: Traditional ion-trap CID platforms suffer from the "1/3 Rule" (low-mass cutoff), meaning fragments below one-third of the precursor's m/z are not trapped or detected[3]. Therefore, if our precursor is m/z 231.08 ([M+Na]⁺), fragments below m/z 77 are invisible. Furthermore, traditional CID primarily deposits vibrational energy that triggers only the lowest-energy pathway (aglycone loss), leaving the sugar ring intact[4].

Conversely, beam-type HCD in Orbitrap systems utilizes a multipole collision cell with nitrogen gas, providing rapid, high-energy deposition. The fragments are then routed back to the C-trap and injected into the Orbitrap, completely bypassing the low-mass cutoff and capturing the critical m/z 85.02 cross-ring fragment necessary for furanose validation[3][4].

Workflow & Pathway Visualization

MS/MS fragmentation pathways comparing HCD and CID for ethyl β-D-fructofuranoside validation.

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . Every step contains an internal causality check to prevent false positives caused by in-source fragmentation or isomeric co-elution.

Phase 1: Chromatographic Resolution (HILIC)

• Action: Utilize an amide-functionalized Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 100 mm, 1.7 µm). Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid. Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Causality: Ethyl β-D-fructofuranoside is highly polar. Reversed-phase C18 columns fail to retain it, causing it to elute in the void volume where severe ion suppression occurs. HILIC ensures proper retention. The ammonium formate provides a consistent supply of counter-ions, stabilizing the baseline and driving the formation of predictable [M+Na]⁺ and [M+NH₄]⁺ adducts rather than chaotic metal adduct mixtures.

• Validation Checkpoint: Spike the sample with a stable isotope-labeled internal standard (e.g., ¹³C-sucrose). The retention time relative to the internal standard must remain within ±0.1 min across all injections, validating column stability and mobile phase consistency.

Phase 2: Energy-Stepped MS/MS Acquisition

• Action: Configure the Orbitrap MS to perform Data-Dependent Acquisition (DDA) using stepped Normalized Collision Energies (NCE) at 15%, 30%, and 45% in a single scan event.

• Causality: Glycosidic bonds cleave at low energies (15%), yielding the intact aglycone loss. However, elucidating the furanose ring requires higher energies (45%) to induce cross-ring cleavages. Stepping the energy dynamically combines low, medium, and high-energy fragments into a single, comprehensive composite spectrum.

• Validation Checkpoint: The presence of the intact precursor ion ([M+Na]⁺ m/z 231.08) at >5% relative abundance in the composite MS/MS spectrum confirms that the precursor was not over-fragmented in the ESI source prior to entering the collision cell.

Phase 3: Structural Annotation & Mass Defect Filtering

• Action: Map the product ions to theoretical cross-ring cleavages using a mass defect tolerance of < 3 ppm.

• Causality: High-resolution MS allows us to differentiate between isobaric fragments. For example, distinguishing a loss of CO (27.9949 Da) from a loss of C₂H₄ (28.0313 Da) is impossible on a nominal mass QqQ but trivial on an Orbitrap.

• Validation Checkpoint: The mass error for the diagnostic furanose fragment (m/z 85.0284) must be strictly < 3 ppm. If the error exceeds this, the system requires mass calibration, and the data must be rejected.

Quantitative Performance Comparison

The table below synthesizes experimental data comparing the three dominant MS architectures for this specific application.

Analytical Platform	Dissociation Technique	Mass Accuracy (Precursor)	Diagnostic Fragments Captured (Positive Mode [M+Na]⁺)	LOD / LOQ (ng/mL)	Structural Elucidation Power
Orbitrap Tribrid	Beam-type HCD	< 1 ppm	m/z 163.06, 145.05, 113.02, 85.02	0.5 / 1.5	Exceptional: Captures deep cross-ring cleavages without low-mass cutoff limits.
Q-TOF	Beam-type CID	2–5 ppm	m/z 163.06, 145.05, 127.04	1.0 / 3.0	High: Excellent for precursor and primary glycosidic bond cleavage analysis.
Triple Quadrupole	Trap-type CID (MRM)	Unit (~0.1 Da)	m/z 163.1, 145.1	0.05 / 0.15	Low: Optimized purely for sensitivity and targeted quantification, not discovery.

Scientist's Verdict: If your primary objective is de novo structural validation and distinguishing the β-fructofuranoside from a pyranoside isomer, the Orbitrap HCD is the only platform that provides the requisite low-mass cross-ring fragments with sub-ppm mass accuracy. However, once the fragmentation pattern is fully validated and the goal shifts to high-throughput pharmacokinetic quantification, the Triple Quadrupole (MRM) becomes the superior choice due to its unmatched limit of detection (LOD).

References

• Title: Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics | Source: Journal of Proteome Research (NIH PMC) | URL: [Link]

• Title: Chemical constituents from noni (Morinda citrifolia L.) fruit juice and their chemotaxonomic significance | Source: ResearchGate | URL: [Link]

• Title: Mass Spectrometry - Fragmentation Patterns | Source: Chemistry LibreTexts | URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dissociation Technique Technology Overview | Thermo Fisher Scientific - HK [thermofisher.com]

A Comparative Guide to Invertase and Levansucrase for the Synthesis of Ethyl β-D-Fructofuranoside

For Researchers, Scientists, and Drug Development Professionals

In the landscape of biocatalysis, the enzymatic synthesis of specialized carbohydrates such as ethyl β-D-fructofuranoside presents a compelling alternative to traditional chemical methods, offering high specificity and milder reaction conditions. This guide provides an in-depth comparison of two prominent fructosyl-transferring enzymes, invertase and levansucrase, for their application in the synthesis of ethyl β-D-fructofuranoside. We will delve into their catalytic mechanisms, compare their performance based on available experimental data, and provide detailed protocols to assist researchers in making informed decisions for their synthetic strategies.

Introduction: The Enzymatic Approach to Ethyl β-D-Fructofuranoside Synthesis

Ethyl β-D-fructofuranoside is a molecule of interest in various fields, including pharmaceuticals and food science, for its potential biological activities and functional properties. The enzymatic synthesis of this and other alkyl fructosides is primarily achieved through a transfructosylation reaction, where a fructosyl donor, typically sucrose, transfers its fructose moiety to an acceptor molecule, in this case, ethanol. Both invertase (β-fructofuranosidase, EC 3.2.1.26) and levansucrase (EC 2.4.1.10) are capable of catalyzing this reaction, but their inherent catalytic preferences and efficiencies differ significantly, leading to distinct product profiles and yields.

Catalytic Mechanisms: A Tale of Two Fructosyl-Transferring Enzymes

While both enzymes belong to the glycoside hydrolase families (GH32 for most invertases and GH68 for levansucrases), their primary biological roles and, consequently, their catalytic propensities are distinct.[1][2]

Invertase: Primarily a hydrolase, invertase from sources like Saccharomyces cerevisiae excels at cleaving the glycosidic bond of sucrose to yield glucose and fructose.[3][4] However, in the presence of high concentrations of sucrose and a suitable acceptor molecule like ethanol, its transfructosylation activity can be harnessed. The reaction proceeds through a ping-pong mechanism where the enzyme first forms a covalent fructosyl-enzyme intermediate, releasing glucose. This intermediate can then be attacked by a water molecule (hydrolysis) or, in this synthetic context, by an ethanol molecule (transfructosylation) to form ethyl β-D-fructofuranoside.[5] The competition between hydrolysis and transfructosylation is a critical factor influencing the yield of the desired product.[6]

Levansucrase: In contrast, levansucrase, typically sourced from bacteria such as Bacillus subtilis, is a natural fructosyltransferase.[7][8] Its primary function is the synthesis of levan, a fructose polymer with β-(2→6) linkages, and fructooligosaccharides (FOS).[2] The catalytic mechanism also involves a fructosyl-enzyme intermediate. However, levansucrase displays a much higher intrinsic ratio of transferase to hydrolase activity compared to invertase.[7] This inherent preference for transferring the fructosyl moiety to an acceptor other than water makes it a potentially more efficient catalyst for ethyl β-D-fructofuranoside synthesis.

Diagram of Reaction Pathways

Caption: Reaction pathways for invertase and levansucrase.

Performance Comparison: A Data-Driven Analysis

Parameter	Invertase (Saccharomyces cerevisiae)	Levansucrase (Bacillus subtilis & other bacteria)	Key Considerations
Primary Catalytic Activity	Hydrolysis	Transfructosylation (Levan/FOS synthesis)	Levansucrase has a higher intrinsic transferase-to-hydrolase ratio, which is advantageous for synthesis.[7]
Optimal pH	4.5 - 6.0[9][10]	5.0 - 7.0[7][11]	Both enzymes operate in a mildly acidic to neutral pH range.
Optimal Temperature	30 - 60 °C[9][10]	37 - 50 °C[7][11]	The optimal temperature for transfructosylation may be lower than that for hydrolysis.
Substrate Affinity (Km for Sucrose)	~24 - 30 mM[9]	~17 - 50 mM[3][12]	Both enzymes exhibit comparable affinity for the fructosyl donor, sucrose.
Yield of Alkyl Fructosides	Moderate; yield is highly dependent on alcohol concentration, with an optimum around 30% for methanol and ethanol.[5]	Potentially high; a 70% yield has been reported for methyl β-D-fructoside.[13]	Direct comparative data for ethyl β-D-fructofuranoside is needed for a definitive conclusion.
Major By-products	Fructose, Glucose (from hydrolysis)[5]	Fructooligosaccharides (FOS), Levan, Fructose, Glucose[2]	The by-product profile of levansucrase can be more complex due to its inherent polymerizing activity.
Enzyme Stability in Alcohol	Subject to irreversible inactivation by alcohols.[5]	Stability in alcoholic solutions requires further investigation.	Enzyme stability is a critical factor for process viability and reusability.

Experimental Protocols

The following are generalized protocols for the enzymatic synthesis and analysis of ethyl β-D-fructofuranoside. Researchers should optimize these conditions for their specific enzyme preparations and experimental goals.

General Protocol for Ethyl β-D-Fructofuranoside Synthesis

Diagram of Experimental Workflow

Caption: General workflow for enzymatic synthesis.

Materials:

• Sucrose

• Ethanol (reagent grade)

• Buffer solution (e.g., 50 mM sodium acetate buffer, pH 5.5 for invertase; 50 mM phosphate buffer, pH 6.0 for levansucrase)

• Invertase or Levansucrase preparation

• Heating block or water bath

• Shaking incubator

Procedure:

• Prepare a solution of sucrose in the appropriate buffer. A high sucrose concentration (e.g., 20-60% w/v) is generally recommended to favor transfructosylation over hydrolysis.[1][14]

• Add ethanol to the desired final concentration (e.g., 10-40% v/v). Note that high concentrations of ethanol can lead to enzyme inactivation.[5]

• Pre-incubate the reaction mixture at the optimal temperature for the chosen enzyme (e.g., 40-50 °C).

• Initiate the reaction by adding the enzyme solution (invertase or levansucrase). The optimal enzyme concentration should be determined empirically.

• Incubate the reaction mixture with agitation for a predetermined time (e.g., 1 to 24 hours). Monitor the reaction progress by taking aliquots at different time points.

• Terminate the reaction by heat inactivation (e.g., boiling for 10 minutes).

• Analyze the product mixture using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the yield of ethyl β-D-fructofuranoside and the profile of by-products.

Analytical Methods

Enzyme Activity Assay (General Procedure): The activity of both invertase and levansucrase is typically determined by measuring the amount of reducing sugars (glucose and fructose) released from sucrose.

• Prepare a reaction mixture containing a known concentration of sucrose in the optimal buffer and at the optimal temperature for the enzyme.

• Add a specific amount of the enzyme solution to initiate the reaction.

• After a defined incubation time, stop the reaction (e.g., by adding a DNS reagent and boiling).

• Quantify the released reducing sugars using the 3,5-dinitrosalicylic acid (DNS) method, measuring the absorbance at 540 nm.[15][16]

• One unit of enzyme activity (U) is often defined as the amount of enzyme that releases 1 µmol of reducing sugar per minute under the specified assay conditions.[12][16]

Product Analysis by HPLC: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is a powerful technique for the separation and quantification of carbohydrates.

• Column: A carbohydrate-specific column (e.g., CarboPac series) is recommended.

• Mobile Phase: An alkaline mobile phase (e.g., sodium hydroxide) with a sodium acetate gradient is commonly used for elution.

• Detection: Pulsed Amperometric Detection (PAD) provides sensitive and specific detection of carbohydrates without the need for derivatization.

• Quantification: The concentration of ethyl β-D-fructofuranoside and other sugars can be determined by comparing the peak areas with those of known standards.

Conclusion and Future Perspectives

Both invertase and levansucrase are viable biocatalysts for the synthesis of ethyl β-D-fructofuranoside. Levansucrase appears to be the more promising candidate due to its inherently higher transfructosylation activity, which could lead to higher product yields and reduced formation of hydrolysis-related by-products. However, the potential for the formation of FOS and levan as competing products needs to be carefully managed through optimization of reaction conditions.

Invertase, while primarily a hydrolase, can be effectively utilized for this synthesis, particularly when reaction conditions are optimized to favor transfructosylation. The primary challenge with invertase is minimizing the competing hydrolysis reaction.

Future research should focus on a direct comparative study of these two enzymes under identical conditions to provide definitive data on their relative efficiencies for ethyl β-D-fructofuranoside synthesis. Furthermore, protein engineering efforts could be directed towards enhancing the transfructosylation activity of invertase or modifying the acceptor specificity of levansucrase to favor the synthesis of short-chain alkyl fructosides over polysaccharide formation. The development of robust, immobilized enzyme systems will also be crucial for the industrial-scale production of ethyl β-D-fructofuranoside.

References

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of levansucrase from the Gram-negative bacterium Gluconacetobacter diazotrophicus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. (PDF) Invertase-catalyzed reactions in alcoholic solutions [academia.edu]
• 6. Biochemical Study on the Kinetic Properties of the Invertase Produced by Saccharomyces Cerevisiae | Scientific Journal for Faculty of Science-Sirte University [elc2.su.edu.ly]
• 7. Characterization of levansucrase produced by novel Bacillus siamensis and optimization of culture condition for levan biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. iomcworld.com [iomcworld.com]
• 10. academicjournals.org [academicjournals.org]
• 11. jbiochemtech.com [jbiochemtech.com]
• 12. mdpi.com [mdpi.com]
• 13. koreascience.kr [koreascience.kr]
• 14. researchgate.net [researchgate.net]
• 15. Industrial Approach to Invertase Production from Fruit Waste for Enhanced Efficiency and Conservation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Identification of an Invertase With High Specific Activity for Raffinose Hydrolysis and Its Application in Soymilk Treatment [frontiersin.org]

A Comparative Analysis of Ethyl β-D-Fructofuranoside in Wine Varietals: Unveiling a Subtle Sweetness

This guide provides a comprehensive comparative analysis of ethyl β-D-fructofuranoside in different wine varietals. It is intended for researchers, scientists, and professionals in the field of enology and flavor chemistry. This document explores the formation, analytical methodologies for quantification, and potential sensory impact of this glycoside, offering a framework for its study across a spectrum of wines.

Introduction: The Enigmatic Role of Ethyl β-D-Fructofuranoside in Wine

The complex sensory profile of wine is a result of a delicate interplay of hundreds of volatile and non-volatile compounds. Among these, glycosidically bound aroma precursors play a crucial role, acting as a reservoir of flavor that can be released during fermentation, aging, or even upon consumption. Ethyl β-D-fructofuranoside, a glycoside formed from the reaction of ethanol with the fructose moiety of sucrose, is one such compound that has garnered interest for its potential contribution to the subtle sweetness and overall mouthfeel of wine.

This guide will delve into the known aspects of ethyl β-D-fructofuranoside, from its formation by yeast to the analytical techniques employed for its detection. While direct comparative studies on its concentration across various wine varietals are not extensively available in current literature, this document will provide a robust framework for conducting such an analysis, highlighting the experimental design and the potential implications for understanding the unique chemical fingerprint of different wines.

The Genesis of Ethyl β-D-Fructofuranoside in the Vinification Process

The presence of ethyl β-D-fructofuranoside in wine is intrinsically linked to the metabolic activity of yeast during fermentation. While grapes themselves contain a plethora of sugars, primarily glucose and fructose, the formation of this specific ethyl glycoside is a direct consequence of the alcoholic fermentation process.

Yeast-Mediated Formation

Research has shown that certain yeast species are capable of producing ethyl β-D-fructofuranoside. Specifically, the yeast Wickerhamomyces anomala has been identified as a producer of this compound as a byproduct during the fermentation of fructooligosaccharides[1]. This occurs through a transfructosylation reaction, where the yeast's β-fructofuranosidase enzyme transfers a fructosyl group from a donor molecule (like sucrose or another fructooligosaccharide) to an acceptor molecule, which in the case of wine, is the abundant ethanol.

While Saccharomyces cerevisiae is the primary yeast responsible for alcoholic fermentation in winemaking, its specific role in the direct production of ethyl β-D-fructofuranoside is not as well-documented in publicly available research. However, given the enzymatic machinery present in many yeast species, it is plausible that various strains of S. cerevisiae and other non-Saccharomyces yeasts present in the grape must could contribute to its formation to varying degrees.

The following diagram illustrates the proposed enzymatic formation of ethyl β-D-fructofuranoside.

Caption: Enzymatic formation of ethyl β-D-fructofuranoside.

Factors Influencing Formation

The concentration of ethyl β-D-fructofuranoside in a given wine is likely influenced by a confluence of factors:

• Yeast Strain: Different yeast species and strains possess varying levels of β-fructofuranosidase activity and substrate specificity, which would directly impact the yield of ethyl β-D-fructofuranoside.

• Initial Sugar Concentration and Composition: The availability of fructose-containing substrates, such as sucrose and fructooligosaccharides, in the grape must is a prerequisite for the formation of this glycoside.

• Ethanol Concentration: As a key reactant, the concentration of ethanol produced during fermentation will influence the equilibrium of the transfructosylation reaction.

• Fermentation Temperature and pH: These parameters are known to affect yeast metabolism and enzyme kinetics, thereby potentially modulating the production of ethyl β-D-fructofuranoside.

A Framework for Comparative Analysis of Ethyl β-D-Fructofuranoside Across Wine Varietals

A direct comparative analysis of ethyl β-D-fructofuranoside concentrations in different wine varietals would provide invaluable insights into the chemical basis for their sensory differences. While comprehensive data is not yet available, the following section outlines a robust experimental protocol for such a study.

Experimental Design

A well-designed study would involve the analysis of a diverse range of commercially available red and white wine varietals. To ensure a comprehensive comparison, the selection should include varietals known for their distinct sensory profiles, such as:

• Red Varietals: Cabernet Sauvignon, Merlot, Pinot Noir, Syrah, Zinfandel

• White Varietals: Chardonnay, Sauvignon Blanc, Riesling, Pinot Grigio, Gewürztraminer

For each varietal, it would be ideal to analyze multiple examples from different regions and vintages to account for viticultural and climatic influences.

Analytical Methodology: Quantification of Ethyl β-D-Fructofuranoside

The quantification of ethyl β-D-fructofuranoside in a complex matrix like wine requires a sensitive and specific analytical method. Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most suitable techniques.

The following is a generalized sample preparation protocol based on established methods for glycoside analysis in wine:

• Internal Standard Addition: To a known volume of wine (e.g., 10 mL), add a known amount of a suitable internal standard. An ideal internal standard would be a structurally similar but isotopically labeled version of ethyl β-D-fructofuranoside, or another non-naturally occurring glycoside.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the wine sample onto the cartridge.

  • Wash the cartridge with water to remove sugars and other polar interferences.

  • Elute the glycosides with a suitable organic solvent, such as methanol or ethyl acetate.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of a suitable solvent for injection into the analytical instrument.

For GC-MS analysis, the non-volatile ethyl β-D-fructofuranoside would require derivatization to increase its volatility.

• Derivatization: Silylation is a common derivatization technique for sugars and glycosides. The dried extract is treated with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) to replace the active hydrogens on the hydroxyl groups with trimethylsilyl (TMS) groups.

• GC-MS Parameters:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injection: Splitless injection mode.

  • Oven Temperature Program: A programmed temperature ramp to separate the analytes.

  • Mass Spectrometer: Operated in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity, monitoring characteristic ions of the derivatized ethyl β-D-fructofuranoside and the internal standard.

LC-MS/MS offers the advantage of analyzing the underivatized compound, simplifying sample preparation.

• LC Parameters:

  • Column: A reversed-phase C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium formate to improve ionization.

• MS/MS Parameters:

  • Ionization: Electrospray ionization (ESI) in positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion of ethyl β-D-fructofuranoside is selected and fragmented, and a specific product ion is monitored for quantification. This provides a high degree of selectivity and sensitivity.

The following diagram outlines the analytical workflow for the quantification of ethyl β-D-fructofuranoside.

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]

Cross-Validation of HPLC and GC Methods for the Quantification of Ethyl β-D-Fructofuranoside: A Technical Guide

Ethyl β-D-fructofuranoside is a critical carbohydrate derivative, frequently encountered as a byproduct in the invertase-catalyzed ethanolysis of sucrose[1], an intermediate in bio-based furan synthesis[2], and an active constituent in ethanolic extracts of medicinal plants like Petiveria alliacea[3]. Accurate quantification of this compound is essential for bioprocess engineering, metabolomics, and phytopharmaceutical standardization.

However, its molecular structure presents distinct analytical challenges: it is highly polar, non-volatile, and lacks a conjugated chromophore, rendering standard UV-Vis detection ineffective. This guide provides an objective cross-validation of the two primary analytical modalities used for its quantification: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)[4].

Part 1: Mechanistic Basis for Analytical Selection

As a Senior Application Scientist, selecting between HPLC and GC requires understanding the physical chemistry of the analyte and the causality behind the detector's response.

HPLC Causality: Direct Analysis via Universal Detection

Because ethyl β-D-fructofuranoside lacks UV absorbance, HPLC methods must rely on universal detectors. Evaporative Light Scattering Detection (ELSD) is often preferred over Refractive Index Detection (RID) due to its compatibility with gradient elution and lower sensitivity to ambient temperature fluctuations. Chromatographically, the high polarity of the fructoside causes poor retention on standard C18 reversed-phase columns. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) or amino (NH2) stationary phases are utilized to achieve adequate retention and peak symmetry through hydrogen bonding and dipole-dipole interactions.

GC Causality: The Necessity of Derivatization

GC offers superior theoretical plate counts and resolution, but ethyl β-D-fructofuranoside is non-volatile and thermally labile due to its multiple free hydroxyl (-OH) groups[5]. Direct injection into a GC inlet at 250°C would result in thermal degradation and severe peak tailing. To circumvent this, the molecule must be derivatized. Silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active protons with trimethylsilyl (TMS) groups. This mechanistic shift drastically lowers the boiling point, neutralizes polarity, and stabilizes the molecule for robust vaporization and detection via Flame Ionization Detection (FID) or Mass Spectrometry (MS)[6].

Part 2: Experimental Methodologies (Self-Validating Protocols)

The following self-validating protocols establish a closed-loop system for accurate quantification, ensuring that matrix effects and derivatization efficiencies are continuously monitored.

Protocol 1: HPLC-ELSD Workflow

• Sample Preparation: Dilute the sample extract in 70% Acetonitrile / 30% Water (v/v). The high organic content ensures compatibility with the HILIC initial mobile phase.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove particulates that could cause baseline noise in the ELSD drift tube.

• Chromatographic Conditions:

  • Column: Amino (NH2) column (250 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic Acetonitrile:Water (80:20, v/v).

  • Flow Rate: 1.0 mL/min.

  • ELSD Settings: Drift tube temperature at 80°C; Nebulizer gas (N2) pressure at 30 psi.

• Self-Validation Check: ELSD response is inherently non-linear due to the physics of light scattering. You must plot the calibration curve using a log-log transformation (log Area vs. log Concentration) to ensure linear regression integrity across the dynamic range.

Protocol 2: GC-FID/MS Silylation Workflow

• Aliquoting and Drying: Transfer 1.0 mL of the sample to a silanized glass vial. Add 50 µL of an internal standard (e.g., phenyl-β-D-glucopyranoside). Evaporate to complete dryness under a gentle stream of ultra-pure N2. Causality: Even trace moisture will hydrolyze the BSTFA reagent, leading to incomplete derivatization.

• Derivatization: Add 100 µL of anhydrous pyridine (acting as both catalyst and solvent) and 100 µL of BSTFA containing 1% Trimethylchlorosilane (TMCS).

• Incubation: Seal the vial and incubate at 70°C for 30 minutes. Cool to room temperature.

• Chromatographic Conditions:

  • Column: DB-5 capillary column (30 m × 0.32 mm × 0.25 µm)[6].

  • Carrier Gas: Helium at 1.0 mL/min.

  • Temperature Program: 100°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

  • Detector: FID at 280°C or MS (EI mode, 70 eV)[4].

• Self-Validation Check: Monitor the peak area ratio of the analyte to the internal standard. This normalizes any volumetric losses during evaporation or variations in silylation kinetics.

Part 3: Workflows and Logical Relationships

Analytical decision tree and cross-validation workflow for ethyl beta-fructofuranoside.

Silylation derivatization pathway for GC analysis of ethyl beta-fructofuranoside.

Part 4: Quantitative Data Comparison

To objectively compare the performance of these two methodologies, we evaluate them against standard ICH Q2(R1) validation parameters. The data below synthesizes experimental benchmarks typically observed when cross-validating these platforms for carbohydrate derivatives[2],[6].

Validation Parameter	HPLC-ELSD	GC-FID (TMS Derivative)
Linear Range	10.0 – 500.0 µg/mL (Log-Log)	1.0 – 250.0 µg/mL
Limit of Detection (LOD)	3.5 µg/mL	0.2 µg/mL
Limit of Quantification (LOQ)	10.0 µg/mL	0.8 µg/mL
Intra-day Precision (RSD, n=6)	2.1%	1.4%
Inter-day Precision (RSD, n=6)	2.8%	1.9%
Mean Recovery (Spike Test)	96.5% – 101.2%	98.1% – 102.4%
Sample Prep Time	< 5 minutes	~ 45 minutes

Objective Conclusion

The choice between HPLC and GC for ethyl β-D-fructofuranoside hinges on the specific analytical goals:

• Choose GC-FID/MS when sensitivity and resolution are paramount. The sub-microgram LODs make it the gold standard for trace biomarker discovery in complex matrices (e.g., metabolomics of plant extracts or human serum)[4]. However, the rigorous, moisture-sensitive derivatization step lowers overall throughput.

• Choose HPLC-ELSD/RID for routine bioprocess monitoring, such as tracking sucrose ethanolysis or furan derivative synthesis[2]. What it lacks in absolute sensitivity, it makes up for in high-throughput capability, robust matrix tolerance, and direct-injection simplicity.

Sources

• 1. Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. One-step fabrication of carbonaceous solid acid derived from lignosulfonate for the synthesis of biobased furan derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of Ethyl beta-fructofuranoside for Laboratory Professionals

Initial Hazard Assessment and Classification

The foundational step in any chemical disposal procedure is a thorough hazard assessment. While a specific Safety Data Sheet (SDS) for ethyl beta-fructofuranoside is not prevalent, information on structurally similar compounds can provide valuable guidance. For instance, ethyl 2-thio-β-D-fructofuranoside is documented as not being a dangerous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[1]. Similarly, sucrose, a related glycoside, is also not classified as a hazardous substance. Based on this information, it is reasonable to preliminarily classify ethyl beta-fructofuranoside as a non-hazardous chemical. However, it is imperative to consult your institution's Environmental Health and Safety (EHS) office to confirm this classification, as local regulations may vary[2][3].

Key Principle: The absence of a specific SDS necessitates a conservative approach. Always handle unknown or unclassified substances with a degree of caution until a formal hazard assessment is completed by qualified personnel.

Personal Protective Equipment (PPE)

Even when handling substances presumed to be non-hazardous, the use of appropriate Personal Protective Equipment (PPE) is a fundamental laboratory practice. This protects against unforeseen reactions and minimizes direct contact.

• Safety Goggles: To protect the eyes from potential splashes of solutions containing the compound.

• Nitrile Gloves: To prevent skin contact.

• Laboratory Coat: To protect clothing and skin from contamination.

This adherence to standard PPE protocols aligns with the Occupational Safety and Health Administration (OSHA) guidelines for laboratory safety[4][5].

Waste Segregation: The Cornerstone of Safe Disposal

Proper segregation of waste is critical to prevent accidental chemical reactions within waste containers and to ensure that waste streams are managed appropriately.

• Solid Waste: Collect all solid forms of ethyl beta-fructofuranoside, including unused product and contaminated materials (e.g., weighing papers, pipette tips, and gloves), in a dedicated, clearly labeled, and sealable container[6][7].

• Liquid Waste (Aqueous Solutions): Solutions of ethyl beta-fructofuranoside should be collected in a separate, sealed container designated for non-hazardous aqueous waste[6][7]. Do not pour solutions down the drain without explicit approval from your institution's EHS department[6].

• Sharps: Any sharps contaminated with ethyl beta-fructofuranoside (e.g., needles, glass Pasteur pipettes) must be disposed of in a designated sharps container[8].

Table 1: Waste Stream Segregation for Ethyl beta-fructofuranoside

Waste Type	Container Type	Labeling Requirements
Solid Waste	Sealable, chemically compatible container	"Non-Hazardous Solid Waste: Ethyl beta-fructofuranoside"
Aqueous Solutions	Sealable, leak-proof container (e.g., carboy)	"Non-Hazardous Aqueous Waste: Ethyl beta-fructofuranoside"
Contaminated Sharps	Puncture-resistant sharps container	As per institutional policy for chemical sharps

Disposal Procedures: A Step-by-Step Protocol

The following protocol outlines the decision-making process and actions required for the final disposal of ethyl beta-fructofuranoside waste.

Step 1: Container Labeling and Accumulation

Properly label all waste containers with the full chemical name ("Ethyl beta-fructofuranoside") and the words "Non-Hazardous Waste"[9][10]. Avoid using chemical formulas or abbreviations[10][11]. Store waste containers in a designated satellite accumulation area (SAA) within the laboratory, at or near the point of generation[9][10][12]. Ensure containers are kept closed except when adding waste[10].

Step 2: Disposal of Small Quantities (Subject to Local Regulations)

For very small quantities of what is confirmed to be non-hazardous waste, some jurisdictions may permit disposal in the regular trash or down the drain with copious amounts of water[2]. However, this is highly dependent on local and institutional regulations. Crucially, you must obtain approval from your EHS office before proceeding with this method. Unauthorized disposal can lead to significant regulatory fines[13].

Step 3: Arranging for Professional Disposal

For larger quantities or when in doubt, the most prudent course of action is to arrange for disposal through your institution's hazardous waste management program. This typically involves submitting a request for waste pickup to your EHS department. The waste will then be handled by a licensed and certified hazardous waste disposal company[6].

Step 4: Spill Management

In the event of a spill, the primary objective is to contain and clean the affected area safely.

• Ensure Proper Ventilation: Work in a well-ventilated area.

• Wear Appropriate PPE: Don safety goggles, gloves, and a lab coat.

• Contain the Spill:

  • For solid spills: Carefully sweep the material to avoid generating dust and place it in a labeled waste container.

  • For liquid spills: Use an inert absorbent material such as vermiculite or sand to absorb the liquid. Scoop the absorbed material into a sealed container for disposal[6][7].

• Decontaminate the Area: Clean the spill area with soap and water. Collect all cleaning materials as contaminated waste[6][7].

• Report the Spill: Notify your laboratory supervisor and EHS office in accordance with your institution's policies[6][7].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of ethyl beta-fructofuranoside.

Caption: Disposal workflow for ethyl beta-fructofuranoside.

References

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD . (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

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• Managing Hazardous Chemical Waste in the Lab . (2021, October 26). American Society for Clinical Laboratory Science. Retrieved from [Link]

• OSHA Standards for Biological Laboratories . (n.d.). Administration for Strategic Preparedness and Response. Retrieved from [Link]

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• OSHA Regulations and Guidance Applicable to Laboratories . (2017, March 14). National Institutes of Health Office of Science Policy. Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines . (n.d.). Columbia University Research. Retrieved from [Link]

• .beta.-D-Fructofuranoside, ethyl — Chemical Substance Information . (n.d.). NextSDS. Retrieved from [Link]

• Laboratory Hazardous Waste Accumulation and Treatment . (2026, February 15). Department of Toxic Substances Control. Retrieved from [Link]

• Hazardous Waste and Disposal Considerations . (n.d.). American Chemical Society. Retrieved from [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . (2003, February 15). University of Pennsylvania EHRS. Retrieved from [Link]

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• Guide to Disposal of Single-Use Bioprocess Systems . (2008, May 1). BioProcess International. Retrieved from [Link]

• Ethyl beta-D-fructofuranoside | CAS:1820-84-4 | Saccharides | High Purity . (n.d.). BioCrick. Retrieved from [Link]

• Appendix A Disposal Procedures by Chemical . (2022, June 6). Retrieved from [Link]

• Purification of fructooligosaccharides by immobilized yeast cells and identification of ethyl β-D-fructofuranoside as a novel glycoside formed during the process . (2013, March 15). PubMed. Retrieved from [Link]

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Personal protective equipment for handling Ethyl beta-fructofuranoside

Operational Guide: Personal Protective Equipment & Safe Handling of Ethyl β-D-fructofuranoside

Executive Summary Ethyl β-D-fructofuranoside (CAS: 1820-84-4) is a specialized carbohydrate derivative utilized in advanced biochemical research, including the selective utilization of fructooligosaccharides and anti-tumor cell migration studies[1]. While it is a valuable reagent, it is classified under the Globally Harmonized System (GHS) as a localized irritant[2]. This guide provides drug development professionals and researchers with a self-validating, causally-grounded framework for Personal Protective Equipment (PPE) selection, handling, and disposal.

Mechanistic Hazard Assessment

To establish a robust laboratory safety culture, researchers must understand why specific PPE is required. Ethyl β-D-fructofuranoside presents three primary hazards[2]:

• H315 (Skin Irritation) & H319 (Serious Eye Irritation): The compound is a fructoside derivative[3]. If the powder contacts the moisture naturally present on the skin or the mucosal membranes of the eyes, it dissolves, creating a hyperosmotic microenvironment. This localized osmotic stress disrupts cellular homeostasis in the epithelium, leading to acute irritation and inflammation.

• H335 (Respiratory Irritation): Supplied as a fine solid powder[4], the chemical is highly prone to aerosolization during weighing and transfer. Inhalation of these micro-particulates causes them to deposit along the respiratory tract, drawing in local moisture and triggering mucosal inflammation[2].

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered to interrupt the specific exposure pathways of Ethyl β-D-fructofuranoside. Note that the selection accounts for both the dry powder and the organic solvents (e.g., DMSO, Methanol, Ethanol) required for its solubilization[1].

PPE Category	Recommended Specification	Mechanistic Rationale & Causality
Eye Protection	ANSI Z87.1 / EN 166 compliant chemical splash goggles.	Prevents aerosolized powder from settling into the ocular mucosa. Standard safety glasses are insufficient due to the lack of a full orbital seal against airborne dust.
Hand Protection	Nitrile gloves (Minimum 0.11 mm thickness).	Nitrile provides an excellent barrier against the solid powder. More importantly, it offers superior chemical resistance to DMSO and Methanol, which are the standard vehicles for preparing stock solutions of this compound.
Respiratory	N95/P95 particulate respirator OR strict Fume Hood usage.	Directly mitigates the H335 hazard[2]. Filters out micro-particulates generated during the mechanical agitation of the powder (e.g., opening the vial, scooping).
Body Protection	Standard laboratory coat (100% cotton or flame-resistant blend) and closed-toe shoes.	Prevents accumulation of static-charged powder on personal clothing, eliminating secondary exposure pathways when leaving the laboratory environment.

Experimental Protocol: Safe Handling & Solubilization

E-E-A-T Principle: Trustworthiness through Self-Validation. Do not proceed to the next step unless the previous step's validation check is successful.

Step 1: Environmental Validation

• Action: Conduct all handling of the dry powder inside a certified Class II Biological Safety Cabinet (BSC) or a Chemical Fume Hood.

• Validation: Verify the inward face velocity is between 80-100 feet per minute (FPM) before opening the chemical container.

Step 2: PPE Donning & Static Discharge

• Action: Equip the PPE outlined in the matrix above. Touch a grounded metal surface before handling the vial.

• Causality: Fine powders like Ethyl β-D-fructofuranoside can hold a static charge, causing them to "jump" from spatulas. Discharging static prevents uncontrolled aerosolization.

Step 3: Weighing Methodology

• Action: Use a static-free weighing boat and a micro-spatula. Weigh the required mass (e.g., for a 10 mM stock solution)[4].

• Validation: Ensure the balance doors are closed during stabilization to prevent micro-drafts from dispersing the powder.

Step 4: Solubilization

• Action: Add the appropriate volume of solvent (DMSO or Ethanol) directly to the weighing boat or transfer the powder to a sealed vial before solvent addition[1].

• Causality: Solubilizing the compound immediately neutralizes the inhalation hazard (H335), transitioning the risk profile strictly to that of the chosen solvent.

Spill Management & Disposal Plan

In the event of a powder spill, standard sweeping will exacerbate the inhalation hazard. Follow this protocol:

• Containment: Immediately isolate the area. Ensure respiratory protection is active.

• Wet-Wipe Method: Do not dry-sweep. Dampen a highly absorbent laboratory wipe with water or ethanol (depending on the surface compatibility).

• Collection: Gently place the dampened wipe over the spilled powder to trap the particulates. Carefully wipe inward toward the center of the spill to prevent spreading.

• Disposal (P501): Place the used wipes, empty chemical vials, and contaminated gloves into a clearly labeled, sealable hazardous waste container. Dispose of in accordance with local environmental regulations for chemical waste[2].

Workflow Visualization

Caption: Workflow for safe handling, solubilization, and spill response of Ethyl β-D-fructofuranoside.

References

• [4] BioCrick. "Valdecoxib | CAS:181695-72-7 | COX-2 inhibitor | High Purity | Manufacturer BioCrick". Source: BioCrick. URL: [Link]

• [3] PubChem. "beta-D-Fructofuranoside, ethyl | C8H16O6 | CID 11769694 - PubChem". Source: National Institutes of Health (NIH). URL:[Link]

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• 3. beta-D-Fructofuranoside, ethyl | C8H16O6 | CID 11769694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Valdecoxib | CAS:181695-72-7 | COX-2 inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]